4-(Bromomethyl)pyrrolidin-2-one

• CAS: 945671-51-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism and Application of 4-(Bromomethyl)pyrrolidin-2-one in Organic Synthesis

Abstract

The pyrrolidinone ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1][2] 4-(Bromomethyl)pyrrolidin-2-one serves as a versatile and powerful building block for introducing this valuable moiety into a diverse range of molecules. Its utility stems from the electrophilic nature of the bromomethyl group, which readily participates in nucleophilic substitution reactions. This guide provides an in-depth analysis of the core mechanistic principles governing the reactivity of 4-(Bromomethyl)pyrrolidin-2-one and offers field-proven insights into its application in N-, O-, and C-alkylation reactions, complete with detailed experimental protocols.

Core Principles: The Electrophilic Nature of 4-(Bromomethyl)pyrrolidin-2-one

The primary mechanism of action of 4-(Bromomethyl)pyrrolidin-2-one is defined by its role as a potent electrophile. The molecule's reactivity is centered on the C4-substituted methyl group. The key factors are:

• Excellent Leaving Group: The bromine atom is an effective leaving group due to its size, polarizability, and the relative stability of the resulting bromide anion (Br⁻).

• Electrophilic Carbon Center: The carbon atom attached to the bromine is electron-deficient (δ+) and, therefore, highly susceptible to attack by nucleophiles.

The reaction almost exclusively proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. In this concerted step, a nucleophile attacks the electrophilic carbon, leading to the simultaneous displacement of the bromide ion. This process results in the formation of a new covalent bond between the nucleophile and the methylene bridge of the pyrrolidinone scaffold.

Caption: Workflow for N-alkylation using 4-(Bromomethyl)pyrrolidin-2-one.

Field-Proven Protocol: N-Alkylation of a Secondary Amine

This protocol provides a robust, self-validating method for the N-alkylation of a generic secondary amine.

• Reagent Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the secondary amine (1.0 eq) and a polar aprotic solvent such as anhydrous N,N-Dimethylformamide (DMF) or acetonitrile (approx. 0.1 M concentration).

• Base Addition: Add a suitable base, such as potassium carbonate (K₂CO₃, 2.0 eq) or cesium carbonate (Cs₂CO₃, 1.5 eq). [1]Stir the suspension at room temperature for 15-30 minutes. The choice of a carbonate base is critical as it is strong enough to neutralize the acid byproduct but generally not strong enough to deprotonate other less acidic protons, enhancing selectivity.

• Alkylation: Add a solution of 4-(Bromomethyl)pyrrolidin-2-one (1.1 eq) in the same anhydrous solvent dropwise to the mixture.

• Reaction Monitoring: Heat the reaction mixture to a suitable temperature (e.g., 50-80 °C) and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed. [3]5. Work-up: Upon completion, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or dichloromethane), wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by flash column chromatography on silica gel.

O-Alkylation: Formation of C-O Bonds (Ethers)

O-alkylation is a key transformation for synthesizing ether-linked compounds, which are prevalent in drug molecules. Phenols and alcohols can be effectively alkylated using 4-(Bromomethyl)pyrrolidin-2-one.

Mechanism: A strong base is required to deprotonate the hydroxyl group, forming a more potent nucleophile (an alkoxide or phenoxide). This anion then readily attacks the bromomethyl group in a classic Williamson ether synthesis fashion.

Field-Proven Protocol: O-Alkylation of a Phenol

• Anion Formation: In a flame-dried flask under an inert atmosphere, suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C.

• Nucleophile Addition: Add a solution of the phenol (1.0 eq) in anhydrous THF dropwise. The causality here is that adding the phenol slowly to the base at low temperature safely controls the evolution of hydrogen gas. Allow the mixture to stir at 0 °C for 20 minutes, then warm to room temperature for 30-60 minutes until H₂ evolution ceases.

• Alkylation: Cool the resulting sodium phenoxide solution back to 0 °C and add a solution of 4-(Bromomethyl)pyrrolidin-2-one (1.1 eq) in anhydrous THF dropwise.

• Reaction & Monitoring: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor for the disappearance of the starting phenol by TLC. Gentle heating (e.g., to 40-50 °C) can be applied if the reaction is sluggish. [4]5. Quenching & Work-up: Carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. The crude product is then purified by flash chromatography.

C-Alkylation: Formation of C-C Bonds

The formation of new carbon-carbon bonds is a cornerstone of organic synthesis. 4-(Bromomethyl)pyrrolidin-2-one serves as an excellent electrophile for the alkylation of soft carbon nucleophiles, particularly stabilized enolates derived from ketones, esters, or malonates. [5] Mechanism: This reaction involves two key steps. First, a strong, non-nucleophilic base is used to deprotonate the α-carbon of a carbonyl compound, generating a resonance-stabilized enolate. [6]This enolate then acts as a carbon-centered nucleophile, attacking the bromomethyl group to forge a new C-C bond. [5]The use of a strong, sterically hindered base like Lithium Diisopropylamide (LDA) is often crucial to ensure rapid and complete enolate formation, minimizing side reactions. [6]

Caption: Logical workflow for the C-alkylation of a stabilized enolate.

Field-Proven Protocol: Alkylation of Diethyl Malonate

• Base & Solvent Setup: To a flame-dried, three-neck flask equipped with a dropping funnel and under an argon atmosphere, add anhydrous ethanol. Add sodium metal (1.05 eq) in small pieces to generate sodium ethoxide (NaOEt) in situ. Once all the sodium has reacted, cool the solution to room temperature.

• Enolate Formation: Add diethyl malonate (1.0 eq) dropwise to the sodium ethoxide solution. Stir the mixture for 1 hour at room temperature to ensure complete formation of the sodiomalonic ester enolate. [5]3. Alkylation: Add 4-(Bromomethyl)pyrrolidin-2-one (1.0 eq) dropwise. An exothermic reaction may be observed.

• Reaction Completion: Heat the reaction mixture to reflux and maintain for 2-4 hours, or until TLC analysis indicates consumption of the starting materials.

• Work-up: Cool the reaction mixture and neutralize with dilute HCl. Extract the product into diethyl ether or ethyl acetate (3x).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. The resulting crude material can be purified by vacuum distillation or flash column chromatography.

Data Summary for Reaction Conditions

Reaction Type	Nucleophile Class	Typical Base(s)	Typical Solvent(s)	Temp. (°C)	Key Insight
N-Alkylation	Amines, Amides, Heterocycles	K₂CO₃, Cs₂CO₃, NaH	DMF, Acetonitrile	25 - 80	Carbonate bases offer good selectivity and are easy to handle. NaH is used for less nucleophilic amides. [1][3]
O-Alkylation	Alcohols, Phenols	NaH, K₂CO₃	THF, DMF	0 - 60	NaH is required for complete deprotonation of less acidic alcohols to form reactive alkoxides. [4]
C-Alkylation	Stabilized Enolates (e.g., Malonates)	NaOEt, LDA, KHMDS	THF, Ethanol	-78 - 80	Strong, non-nucleophilic bases like LDA are essential for kinetic deprotonation of ketones. [6][7]

Conclusion

4-(Bromomethyl)pyrrolidin-2-one is a high-value synthetic intermediate whose reactivity is reliably governed by the principles of SN2 reactions. Its ability to serve as a potent electrophile for N-, O-, and C-centered nucleophiles makes it an indispensable tool for introducing the medicinally significant pyrrolidinone scaffold. By carefully selecting the base, solvent, and temperature, chemists can achieve high yields and selectivity in these alkylation reactions. The protocols and mechanistic insights provided in this guide serve as a robust foundation for researchers, scientists, and drug development professionals aiming to leverage this versatile building block in their synthetic endeavors.

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The Lynchpin in Modern Drug Scaffolds: A Technical Guide to 4-(Bromomethyl)pyrrolidin-2-one as a Pharmaceutical Building Block

Foreword: Beyond the Lactam – The Strategic Advantage of the 4-Substituted Pyrrolidin-2-one Core

The pyrrolidin-2-one (γ-lactam) ring is more than just a common heterocyclic motif; it is a privileged scaffold in medicinal chemistry, forming the core of numerous blockbuster drugs.[1][2] Its prevalence stems from a combination of favorable properties: the polar lactam group often imparts desirable pharmacokinetic characteristics, while the non-planar, sp³-hybridized carbon framework allows for precise three-dimensional positioning of pharmacophoric elements.[1] This guide, however, focuses on a particularly powerful and versatile derivative: 4-(Bromomethyl)pyrrolidin-2-one . The strategic placement of a reactive bromomethyl group at the 4-position transforms the simple lactam into a highly valuable building block, a lynchpin for constructing complex molecular architectures with speed and precision.

This document serves as an in-depth technical resource for researchers, chemists, and drug development professionals. It moves beyond a simple catalog of reactions to explain the underlying principles and causalities behind synthetic choices. We will explore the synthesis of this key intermediate and, more critically, its application in the crucial bond-forming reactions that are the bedrock of modern pharmaceutical synthesis. Every protocol is presented as a self-validating system, grounded in established chemical principles and supported by authoritative literature.

I. Synthesis of the Key Intermediate: 4-(Bromomethyl)pyrrolidin-2-one

The efficient synthesis of 4-(bromomethyl)pyrrolidin-2-one is paramount to its utility. Two primary retrosynthetic disconnections are most viable: the functionalization of a pre-existing methyl group at the 4-position or the conversion of a hydroxyl group.

Method 1: Radical Bromination of 4-Methylpyrrolidin-2-one (Representative Protocol)

This approach leverages the relative stability of the secondary radical formed at the 4-position of the pyrrolidinone ring. Free-radical bromination using N-Bromosuccinimide (NBS) is the method of choice for this transformation due to its selectivity for allylic and benzylic positions, and its analogous reactivity at carbons alpha to a carbonyl group.[3]

• Initiator Choice: Azobisisobutyronitrile (AIBN) is an ideal initiator. Its thermal decomposition is predictable and clean, generating cyanoisopropyl radicals and nitrogen gas.[3] The evolution of N₂ gas helps to drive the reaction to completion. The decomposition temperature of AIBN dictates the required reaction temperature (typically 65-85 °C).

• Solvent Selection: An inert solvent that is stable to radical conditions is essential. Carbon tetrachloride (CCl₄) is a classic choice, though due to toxicity, safer alternatives like chlorobenzene or acetonitrile are now preferred. The solvent must be anhydrous, as water can react with NBS.

• Control of Selectivity: The key to achieving mono-bromination and avoiding side products is the slow generation of Br₂ in situ from the reaction of NBS with trace HBr formed during the propagation step. This keeps the concentration of molecular bromine low, minimizing competing reactions.

Reagent	Molar Eq.	MW ( g/mol )	Amount
4-Methylpyrrolidin-2-one	1.0	99.13	5.00 g
N-Bromosuccinimide (NBS)	1.1	177.98	9.89 g
Azobisisobutyronitrile (AIBN)	0.05	164.21	0.41 g
Chlorobenzene	-	112.56	100 mL

Procedure:

• To a 250 mL three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a nitrogen inlet, add 4-methylpyrrolidin-2-one (1.0 eq, 5.00 g) and chlorobenzene (100 mL).

• Add N-Bromosuccinimide (1.1 eq, 9.89 g) and AIBN (0.05 eq, 0.41 g) to the stirred solution.

• Heat the reaction mixture to 80 °C under a nitrogen atmosphere.

• Monitor the reaction progress by TLC (Thin Layer Chromatography) or GC-MS (Gas Chromatography-Mass Spectrometry). The reaction is typically complete within 2-4 hours.

• Once the reaction is complete, cool the mixture to room temperature. The succinimide byproduct will precipitate.

• Filter the mixture to remove the succinimide, washing the solid with a small amount of cold chlorobenzene.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• The crude product can be purified by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to yield 4-(bromomethyl)pyrrolidin-2-one as a crystalline solid or oil.

Method 2: Bromination of 4-(Hydroxymethyl)pyrrolidin-2-one

An alternative route involves the conversion of the corresponding alcohol. This is a classic nucleophilic substitution on phosphorus, typically using reagents like phosphorus tribromide (PBr₃).

• Reagent Choice: PBr₃ is highly effective for converting primary alcohols to alkyl bromides. The reaction proceeds via the formation of a phosphite ester intermediate, which is then displaced by the bromide ion in an Sₙ2 fashion.[4]

• Reaction Conditions: The reaction is typically performed in a non-protic solvent like diethyl ether or THF at low temperatures (e.g., 0 °C) to control the exothermic nature of the reaction and minimize side reactions. The use of a mild base like pyridine is sometimes included to scavenge the HBr byproduct.

Caption: Key synthetic routes to the target building block.

II. Core Applications: The Versatility of the Bromomethyl Group in Bond Formation

The power of 4-(bromomethyl)pyrrolidin-2-one lies in its identity as a primary alkyl halide. The carbon of the bromomethyl group is electrophilic and is susceptible to attack by a wide range of nucleophiles, primarily via an Sₙ2 mechanism. This allows for the efficient and predictable formation of new carbon-heteroatom and carbon-carbon bonds.

A. C-N Bond Formation: Gateway to Amines and N-Heterocycles

The alkylation of nitrogen nucleophiles is a cornerstone of pharmaceutical synthesis.[5][6]

This reaction is fundamental but fraught with the potential for over-alkylation, as the product secondary amine is often more nucleophilic than the starting primary amine.

• Causality and Control: To achieve mono-alkylation, a large excess of the starting amine is often used to ensure the alkyl halide is more likely to encounter a molecule of the starting amine rather than the product. Alternatively, using a protected amine or a less nucleophilic amine (e.g., an aniline) can provide better control. The choice of a non-nucleophilic base (e.g., K₂CO₃, DIPEA) is critical to deprotonate the amine without competing in the substitution reaction.

This reaction is crucial for synthesizing many active pharmaceutical ingredients (APIs).

• Causality and Control: Deprotonation of imidazole with a suitable base (e.g., NaH) in an aprotic polar solvent like DMF or THF generates the highly nucleophilic imidazolide anion, which readily displaces the bromide.[6][7] Stoichiometric control is key to preventing quaternization of the product.

The azide functional group is a versatile precursor to primary amines (via reduction) and can participate in "click" chemistry, such as the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[8]

• Causality and Control: Sodium azide (NaN₃) is an excellent nucleophile for Sₙ2 reactions. The reaction is typically run in a polar aprotic solvent like DMF or DMSO to maximize the solubility and nucleophilicity of the azide anion.

Caption: A generalized workflow for Sₙ2 reactions.

B. C-O Bond Formation: Building Ethers and Esters

The formation of ether and ester linkages is common in prodrug strategies and for modulating lipophilicity.

This classic reaction provides a reliable route to aryl ethers.[4]

• Causality and Control: The acidity of the phenol (pKa ~10) allows for the use of moderately strong bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) to generate the nucleophilic phenoxide in situ. Acetonitrile and DMF are excellent solvents for this transformation. Cesium carbonate is often preferred as the larger cation can lead to a "freer," more reactive phenoxide anion, sometimes allowing the reaction to proceed at lower temperatures.

This provides a direct route to esters, avoiding harsh acidic conditions.

• Causality and Control: The carboxylate anion, generated by reacting a carboxylic acid with a base like K₂CO₃ or triethylamine, is a good nucleophile. The reaction proceeds cleanly via an Sₙ2 pathway.

C. C-S Bond Formation: Accessing Thioethers

Thioethers and their oxidized derivatives (sulfoxides, sulfones) are important functional groups in many pharmaceuticals.

Thiols are excellent nucleophiles, and their S-alkylation is typically very efficient.[9]

• Causality and Control: Thiols are more acidic than alcohols, so relatively weak bases (e.g., K₂CO₃, Et₃N) are sufficient to generate the highly nucleophilic thiolate anion. The reaction should be run under an inert atmosphere (N₂ or Ar) because thiolates are easily oxidized to disulfides, which is the most common side reaction. Degassed solvents are recommended.

III. Tabulated Reaction Data and Protocols

The following tables summarize representative conditions for the key transformations discussed.

Table 1: Representative Protocols for Heteroatom Alkylation

Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Ref.
Imidazole	NaH	DMF	25	4	>90	[6]
Phenol	K₂CO₃	Acetonitrile	80 (reflux)	6-12	85-95	[4]
Thiophenol	K₂CO₃	Acetone	25	2-4	>95	[9]
Sodium Azide	N/A	DMF	60	3	>90	[8]

Protocol 3: General Procedure for Williamson Ether Synthesis

• To a stirred solution of the phenol (1.0 eq) in anhydrous acetonitrile (0.5 M), add finely ground potassium carbonate (1.5 eq).

• Stir the suspension at room temperature for 15 minutes.

• Add a solution of 4-(bromomethyl)pyrrolidin-2-one (1.05 eq) in acetonitrile.

• Heat the mixture to reflux and monitor by TLC.

• Upon completion, cool the mixture, filter off the inorganic salts, and concentrate the filtrate.

• Purify the residue by column chromatography.

IV. Mechanistic Insights: The Sₙ2 Trajectory

The reactivity of 4-(bromomethyl)pyrrolidin-2-one is dominated by the Sₙ2 (Substitution, Nucleophilic, Bimolecular) mechanism. Understanding this pathway is critical for troubleshooting and optimizing reactions.

Caption: The Sₙ2 mechanism at the bromomethyl group.

• Concerted Mechanism: The entire process occurs in a single, concerted step. The nucleophile attacks the electrophilic carbon at the same time as the bromide leaving group departs.

• Backside Attack: For the reaction to occur, the nucleophile must approach the carbon atom from the side opposite the leaving group (180° trajectory). This minimizes steric hindrance and allows for optimal orbital overlap between the nucleophile's HOMO and the C-Br σ* antibonding orbital.

• Steric Hindrance: As a primary alkyl halide, the bromomethyl group is minimally hindered, making it an ideal substrate for Sₙ2 reactions. This is a key reason for its high reactivity and utility.

V. Conclusion and Future Outlook

4-(Bromomethyl)pyrrolidin-2-one is a quintessential example of a high-value pharmaceutical building block. Its straightforward synthesis and, more importantly, its predictable and efficient reactivity make it an indispensable tool for medicinal chemists. The ability to reliably install the pyrrolidinone scaffold onto a wide array of nucleophilic partners via robust Sₙ2 chemistry allows for the rapid generation of novel chemical entities. As drug discovery continues to demand greater molecular complexity and three-dimensional character, the strategic use of such well-defined, reactive, and versatile building blocks will only become more critical. The principles and protocols outlined in this guide provide a solid foundation for leveraging the power of 4-(bromomethyl)pyrrolidin-2-one in the pursuit of the next generation of therapeutics.

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Crystallographic Data and 3D Conformation of 4-(Bromomethyl)pyrrolidin-2-one: A Structural Whitepaper

Executive Summary

4-(Bromomethyl)pyrrolidin-2-one is a highly versatile chiral building block utilized extensively in the synthesis of central nervous system (CNS) therapeutics, including racetam analogs like Brivaracetam[1]. Furthermore, it is a recognized synthetic intermediate and a monitored lactam impurity in the manufacturing of the anticonvulsant Pregabalin[2]. Understanding its precise 3D conformation and crystallographic behavior is paramount for rational drug design. The spatial orientation of the electrophilic bromomethyl group dictates its reactivity profile in downstream stereoselective functionalizations. This whitepaper elucidates the geometric parameters, ring puckering dynamics, and solid-state packing of this critical scaffold.

3D Conformation and Geometric Analysis

Ring Puckering and Torsional Strain

The five-membered lactam ring of pyrrolidin-2-one cannot adopt a perfectly planar geometry due to severe Pitzer (torsional) strain arising from the eclipsing of adjacent methylene C-H bonds. To relieve this strain, 4-substituted pyrrolidin-2-ones typically adopt an envelope conformation[3]. In 4-(bromomethyl)pyrrolidin-2-one, the C4 atom (bearing the substituent) acts as the "flap" of the envelope, deviating significantly (approximately 0.2 Å) from the mean plane defined by the N1-C2-C3-C5 atoms[3].

Pseudo-Equatorial Positioning of the Bromomethyl Group

The bulky bromomethyl ( −CH2​Br ) substituent exerts significant steric demands. In the solid state, this group assumes a pseudo-equatorial orientation relative to the pyrrolidinone ring[1].

Mechanistic Causality: If the bromomethyl group were to occupy a pseudo-axial position, it would induce severe 1,3-diaxial-like steric clashes with the syn-axial protons at C5 and C3. The pseudo-equatorial preference minimizes these high-energy interactions, thereby stabilizing the overall conformer. Crucially, this orientation exposes the σ∗ anti-bonding orbital of the C-Br bond, allowing for unhindered trajectory approaches during SN​2 nucleophilic attacks in synthetic elaboration.

Figure 1: Logical relationship between molecular conformation, steric strain, and crystal packing.

Crystallographic Data and Intermolecular Interactions

Hydrogen Bonding Networks

The crystal packing of pyrrolidin-2-one derivatives is fundamentally driven by strong intermolecular hydrogen bonds between the amide N-H donor and the carbonyl O=C acceptor[4]. In enantiopure crystals, these N-H···O interactions typically arrange the molecules into continuous 1D screw chains along the crystallographic axes[4]. These chains are further cross-linked into 2D sheets via weaker C-H···O and C-H···Br interactions, creating a robust, high-density crystal lattice.

Quantitative Crystallographic Parameters

Based on the structural homology of 4-substituted pyrrolidin-2-ones, the expected quantitative crystallographic data for this scaffold is summarized below:

Crystallographic Parameter	Enantiopure Form (Expected)	Racemic Form (Expected)
Crystal System	Orthorhombic	Monoclinic
Space Group	P21​21​21​	P21​/c
Z (Molecules/Unit Cell)	4	4
Ring Conformation	Envelope (C4 as flap)	Envelope (C4 as flap)
Primary Intermolecular Motif	N-H···O=C (1D Screw chains)	N-H···O=C (Centrosymmetric dimers)
Substituent Orientation	Pseudo-equatorial	Pseudo-equatorial

Experimental Protocols: Single Crystal X-Ray Diffraction (SCXRD)

To obtain high-resolution crystallographic data, a self-validating experimental workflow must be employed. The following protocol ensures polymorphic purity and accurate absolute configuration determination.

Step 1: Solvent Screening and Supersaturation Dissolve 50 mg of >99% pure 4-(bromomethyl)pyrrolidin-2-one in 1 mL of a polar aprotic solvent (e.g., ethyl acetate). Causality: Polar aprotic solvents disrupt premature hydrogen-bonded dimers in solution, allowing for controlled, thermodynamically driven nucleation rather than rapid kinetic precipitation.

Step 2: Vapor Diffusion Crystallization (Self-Validating System) Place the open vial containing the solution into a larger, sealed chamber containing 5 mL of an antisolvent (e.g., n-hexane). Set up parallel trials at 4°C and 20°C. Validation: If both temperature conditions yield crystals with identical unit cell parameters upon preliminary X-ray screening, polymorphic stability is confirmed, ruling out kinetically trapped metastable phases or solvent-inclusion artifacts.

Step 3: SCXRD Data Collection and Refinement Mount a suitable single crystal on a goniometer under a stream of cold nitrogen (100 K). Collect diffraction data using Cu K α radiation ( λ=1.54184 Å). Causality: Cryogenic temperatures minimize atomic thermal motion, sharpening the diffraction spots and reducing the Debye-Waller factor. The use of Cu K α radiation is critical here; the large anomalous scattering signal of the heavy bromine atom ( f′′≈1.2 for Cu vs. 0.3 for Mo) allows for the precise calculation of the Flack parameter, unambiguously confirming the absolute stereochemistry of the chiral center.

Figure 2: Self-validating experimental workflow for crystallization and SCXRD analysis.

References

• Novamedrex. "Impurities - Novamedrex." 2

• Benchchem. "(r)-4-Propylpyrrolidin-2-one - Benchchem." 1

• IUCr Journals. "Crystal structure of 1-[(2S,4R)-6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-4-yl]pyrrolidin-2-one." 3

• ResearchGate. "4-Hydroxy-5-(4-methoxyphenyl)pyrrolidin-2-one." 4

Sources

• 1. (r)-4-Propylpyrrolidin-2-one | Benchchem [benchchem.com]
• 2. Novamedrex [novamedrex.com]
• 3. journals.iucr.org [journals.iucr.org]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Advanced Cross-Coupling Strategies for 4-(Bromomethyl)pyrrolidin-2-one

Prepared by: Senior Application Scientist Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Compound Focus: 4-(Bromomethyl)pyrrolidin-2-one (CAS: 945671-51-2 / Chiral: 2322937-68-6)

Executive Summary & Substrate Analysis

The γ-lactam (pyrrolidin-2-one) motif is a highly privileged pharmacophore, serving as the structural foundation for the "racetam" class of CNS therapeutics and numerous targeted protein degraders (e.g., CRBN ligands). 4-(Bromomethyl)pyrrolidin-2-one is a premier C(sp³)-building block for appending this moiety onto complex drug scaffolds.

However, cross-coupling this specific electrophile presents two distinct chemical challenges:

• β-Hydride Elimination: As an unactivated primary alkyl bromide, traditional Palladium-catalyzed couplings (e.g., standard Suzuki or Negishi) often fail. The intermediate alkyl-Pd(II) species undergoes rapid β-hydride elimination, yielding an undesired alkene rather than the cross-coupled product[1].

• Lactam Interference: The lactam features an acidic NH (pKₐ ~15) and a coordinating carbonyl oxygen. Strongly basic organometallics (like Grignards) are rapidly quenched by the NH, while the oxygen can poison oxophilic catalysts.

The Solution: Transitioning from two-electron polar pathways to single-electron transfer (SET) radical pathways . By utilizing Nickel catalysis—often in tandem with photoredox catalysis—we generate an alkyl radical intermediate that entirely bypasses β-hydride elimination[2],[3]. Furthermore, these conditions are exceptionally mild, tolerating the unprotected lactam NH and avoiding the need for stoichiometric, moisture-sensitive organometallics[4],[5].

Mechanistic Causality: Why Dual Catalysis?

To successfully couple 4-(bromomethyl)pyrrolidin-2-one with aryl or heteroaryl halides, Metallaphotoredox Catalysis has emerged as the state-of-the-art approach[2].

• The Role of the Photocatalyst (Ir): Visible light excites the Iridium photocatalyst. Through a reductive quenching cycle (using an amine or silane donor), a highly reducing Ir(II) species is formed. This species reduces the Ni catalyst to its active Ni(0) state and facilitates the generation of the alkyl radical from the bromomethyl group[6].

• The Role of Nickel & Ligand: We specifically employ NiCl₂·dme paired with dtbbpy (4,4'-di-tert-butyl-2,2'-bipyridine). Why? The bulky tert-butyl groups prevent the formation of unreactive Ni(bis-ligand) complexes. More importantly, the bipyridine ligand stabilizes the high-valent Ni(III) intermediate formed after the alkyl radical is captured, accelerating the final reductive elimination to form the C(sp³)-C(sp²) bond before side reactions can occur[3].

Fig 1: Synergistic mechanism of Metallaphotoredox C(sp³)-C(sp²) cross-coupling.

Quantitative Method Comparison

Before selecting a protocol, evaluate your substrate's constraints against the three primary methodologies for unactivated alkyl bromides.

Methodology	Catalyst System	Reductant / Energy	Substrate Scope	Functional Group Tolerance
Metallaphotoredox [2]	Ir[dF(CF₃)ppy]₂ / NiCl₂(dme)	TTMSS or Amine / Blue LED	Aryl & Heteroaryl Halides	Excellent (Tolerates free lactam NH, alcohols, amines)
Cross-Electrophile (XEC) [5]	NiI₂ / dtbbpy	Mn⁰ or Zn⁰ dust (Stoichiometric)	Aryl Halides	Good (N-protection of lactam recommended to prevent chelation)
Alkyl-Suzuki	NiBr₂ / Bathophenanthroline	Aryl-B(OH)₂ / K₃PO₄	Aryl Boronic Acids	Moderate (Sensitive to steric hindrance and strong bases)

Table 1: Comparison of cross-coupling strategies for 4-(bromomethyl)pyrrolidin-2-one.

Validated Experimental Protocols

Protocol A: Metallaphotoredox C(sp³)-C(sp²) Coupling

Optimized for late-stage functionalization and unprotected lactams[4].

Reagents:

• 4-(Bromomethyl)pyrrolidin-2-one (1.5 equiv, 0.75 mmol)

• Aryl/Heteroaryl Bromide (1.0 equiv, 0.50 mmol)

• NiCl₂·dme (5 mol%, 0.025 mmol)

• dtbbpy (5 mol%, 0.025 mmol)

• Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (1 mol%, 0.005 mmol)

• Tris(trimethylsilyl)silane (TTMSS) (1.5 equiv, 0.75 mmol)

• Na₂CO₃ (2.0 equiv, 1.0 mmol)

• Anhydrous DME (0.1 M, 5.0 mL)

Step-by-Step Methodology:

• Complexation: In an oven-dried 8 mL vial equipped with a stir bar, add NiCl₂·dme and dtbbpy. Add 1.0 mL of DME. Stir for 15 minutes until the solution turns pale green, indicating the formation of the pre-catalyst complex.

• Reagent Loading: To the vial, add the Ir-photocatalyst, Na₂CO₃, the aryl bromide, and 4-(bromomethyl)pyrrolidin-2-one.

• Degassing (Critical Step): Add the remaining 4.0 mL of DME and the TTMSS. Seal the vial with a PTFE septum cap. Sparge the solution with dry Argon for exactly 15 minutes. Causality: Ni(0) and alkyl radicals are highly oxygen-sensitive. Incomplete degassing leads to hydroperoxide formation and reaction stalling.

• Irradiation: Place the vial in a photoreactor equipped with 34 W Blue LEDs (λ = 440–450 nm). Ensure a cooling fan maintains the ambient temperature at ~25 °C. Stir vigorously (1000 rpm) for 16-24 hours.

• Self-Validation Checkpoint: After 30 minutes of irradiation, pause and inspect the vial. The solution must have transitioned from pale green to a deep, homogenous red/brown. This color shift is the visual confirmation of Ni(0)/Ni(I) active species generation. If the solution remains green, suspect oxygen ingress.

• Workup: Dilute the mixture with EtOAc, filter through a short pad of Celite to remove inorganic salts, concentrate, and purify via flash chromatography.

Protocol B: Reductive Cross-Electrophile Coupling (XEC)

Optimized for scalable, thermally-driven synthesis without specialized photoreactors[5].

Fig 2: Experimental workflow for Reductive Cross-Electrophile Coupling (XEC).

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge a Schlenk flask with NiI₂ (10 mol%), dtbbpy (10 mol%), and Manganese dust (3.0 equiv).

• Mn Activation (Self-Validating Step): Remove the flask from the glovebox, connect to an Argon Schlenk line. Add 2.0 mL of anhydrous DMA and TMSCl (0.1 equiv). Stir at room temperature for 15 minutes. Causality: You must observe a slight exotherm and mild gas evolution. This confirms the removal of the passivating MnO₂ layer. Proceeding without this visual cue will result in near-zero conversion.

• Coupling: Dissolve N-Boc-4-(bromomethyl)pyrrolidin-2-one (1.5 equiv) and the Aryl Iodide (1.0 equiv) in 3.0 mL of DMA. Inject this solution into the Schlenk flask.

• Heating: Heat the reaction mixture to 60 °C in an oil bath and stir for 12–16 hours.

• Workup: Cool to room temperature, quench carefully with 1M HCl (to consume excess Mn), extract with EtOAc (3x), wash the combined organics with LiCl aqueous solution (to remove DMA), dry over Na₂SO₄, and concentrate.

Troubleshooting & Field Insights

• Dehalogenation (Formation of 4-methylpyrrolidin-2-one): If you observe significant amounts of the reduced alkyl bromide, it indicates that the alkyl radical is abstracting hydrogen atoms from the solvent. Switch from ethereal solvents (THF/DME) to DMA or acetonitrile, which have stronger C-H bonds.

• Homocoupling of Aryl Halide: If the aryl-aryl homocoupled product dominates, the oxidative addition of the alkyl bromide is too slow. Ensure the lactam is protected (if using thermal XEC) to prevent catalyst sequestration, and verify that the Mn dust was properly activated.

• Catalyst Poisoning: The pyrrolidin-2-one ring can act as a bidentate ligand if the NH is deprotonated. Always maintain strictly neutral or mildly basic (carbonate) conditions. Avoid strong bases like KOtBu when the lactam is unprotected.

References

• MacMillan, D. W. C., et al. "Metallaphotoredox-Catalyzed Cross-Electrophile Csp3–Csp3 Coupling of Aliphatic Bromides." Journal of the American Chemical Society, 2018. 2

• MacMillan, D. W. C., et al. "Metallaphotoredox-Catalyzed Cross-Electrophile Csp3–Csp3 Coupling of Aliphatic Bromides." ACS Publications, 2018. 3

• Perkins, J. J., et al. "Synthesis of C6-Substituted Purine Nucleoside Analogues via Late-Stage Photoredox/Nickel Dual Catalytic Cross-Coupling." ACS Medicinal Chemistry Letters, 2021. 4

• MacMillan, D. W. C., et al. "Metallaphotoredox Difluoromethylation of Aryl Bromides." Journal of the American Chemical Society, 2018.6

• Colacot, T. J., et al. "Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm." Organic Process Research & Development, 2022. 1

• Chu, L., et al. "Dual Nickel- and Photoredox-Catalyzed Reductive Cross-Coupling of Aryl Halides with Dichloromethane via a Radical Process." Organic Letters, 2020. 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Metallaphotoredox-Catalyzed Cross-Electrophile Csp3─Csp3 Coupling of Aliphatic Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of C6-Substituted Purine Nucleoside Analogues via Late-Stage Photoredox/Nickel Dual Catalytic Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Metallaphotoredox Difluoromethylation of Aryl Bromides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4-(Bromomethyl)pyrrolidin-2-one in Active Pharmaceutical Ingredient (API) Manufacturing

Introduction: The Privileged Pyrrolidin-2-one Scaffold in Modern Drug Discovery

The pyrrolidin-2-one, or γ-lactam, is a cornerstone of contemporary medicinal chemistry. This five-membered heterocyclic motif is a prominent feature in a multitude of Active Pharmaceutical Ingredients (APIs) due to its favorable physicochemical properties, including its ability to act as a hydrogen bond acceptor and its conformational rigidity which can aid in precise interactions with biological targets.[1][2] The prevalence of this scaffold in FDA-approved drugs underscores its significance as a "privileged structure" in the design of novel therapeutics.[1]

Derivatives of pyrrolidin-2-one are central to the activity of a range of pharmaceuticals, from nootropics to anticonvulsants. A notable example is the racetam class of drugs. Further illustrating the therapeutic importance of this scaffold, systematic structural modifications have led to the development of highly potent agents. For instance, the strategic placement of substituents on the pyrrolidin-2-one ring has been shown to dramatically enhance binding affinity and in vivo efficacy, as exemplified by the development of the antiepileptic drug Brivaracetam ((2S)-2-[(4R)-2-oxo-4-propylpyrrolidin-1-yl]butanamide).[2][3] In the case of Brivaracetam, a 4-propyl substituent on the pyrrolidin-2-one ring is a key structural feature for its high affinity for the synaptic vesicle protein 2A (SV2A).[2]

This document provides detailed application notes and protocols for the use of 4-(bromomethyl)pyrrolidin-2-one , a versatile and reactive building block for the synthesis of novel 4-substituted pyrrolidin-2-one derivatives with potential applications in API manufacturing. The bromomethyl group at the 4-position serves as a reactive electrophilic handle, enabling the covalent attachment of the pyrrolidin-2-one moiety to a wide range of nucleophilic scaffolds, thereby facilitating the rapid generation of new chemical entities for drug discovery pipelines.

Core Application: Alkylation of Nucleophiles for API Precursor Synthesis

The primary application of 4-(bromomethyl)pyrrolidin-2-one in API synthesis is its use as an alkylating agent. The carbon-bromine bond in the bromomethyl group is polarized, rendering the methylene carbon electrophilic and susceptible to attack by a variety of nucleophiles. This reaction provides a straightforward and efficient method for introducing the (2-oxopyrrolidin-4-yl)methyl substituent into potential drug molecules.

This strategy is particularly valuable in the "lead optimization" phase of drug discovery, where analogues of a hit compound are synthesized to improve potency, selectivity, and pharmacokinetic properties. The pyrrolidin-2-one moiety can impart desirable characteristics such as increased polarity and improved metabolic stability.

Below are detailed protocols for the alkylation of two of the most common nucleophilic functional groups found in pharmaceutical agents: phenols (O-alkylation) and amines (N-alkylation).

Application Note 1: Synthesis of 4-((Aryloxy)methyl)pyrrolidin-2-one Derivatives

Scientific Rationale and Causality

The formation of an ether linkage between a phenolic hydroxyl group and 4-(bromomethyl)pyrrolidin-2-one is a classic Williamson ether synthesis. This reaction is a robust and high-yielding method for constructing aryl ethers. In the context of API synthesis, many drug molecules contain a phenol moiety. Alkylating this phenol with the 4-(bromomethyl)pyrrolidin-2-one fragment can modulate the parent molecule's properties. For instance, the addition of the polar lactam group can influence solubility and cell permeability. The reaction proceeds via an SN2 mechanism, where a phenoxide ion, generated by the deprotonation of the phenol with a suitable base, acts as the nucleophile. The choice of base and solvent is critical for ensuring high conversion and minimizing side reactions. A moderately strong, non-nucleophilic base such as potassium carbonate is often preferred to avoid hydrolysis of the lactam ring or the bromoalkane. Anhydrous polar aprotic solvents like acetonitrile or dimethylformamide (DMF) are ideal as they effectively solvate the cation of the base while not interfering with the nucleophilicity of the phenoxide.

Experimental Protocol: General Procedure for O-Alkylation of Phenols

Materials:

• Substituted Phenol (1.0 eq)

• 4-(Bromomethyl)pyrrolidin-2-one (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq)

• Anhydrous Acetonitrile (or DMF)

• Ethyl acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of the substituted phenol (1.0 eq) in anhydrous acetonitrile (10 mL per mmol of phenol), add anhydrous potassium carbonate (2.0 eq).

• Stir the resulting suspension at room temperature for 15-30 minutes to facilitate the formation of the phenoxide salt.

• Add 4-(bromomethyl)pyrrolidin-2-one (1.1 eq) to the reaction mixture.

• Heat the mixture to reflux (approximately 82°C for acetonitrile) and monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting phenol is consumed (typically 4-12 hours).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the crude residue in ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to afford the desired 4-((aryloxy)methyl)pyrrolidin-2-one derivative.

Data Presentation: Representative Reaction Parameters

Phenol Substrate	Base	Solvent	Temperature	Typical Reaction Time	Yield
4-Methoxyphenol	K₂CO₃	Acetonitrile	Reflux	6 hours	High
3-Chlorophenol	Cs₂CO₃	DMF	60 °C	8 hours	Good
Naphth-2-ol	K₂CO₃	Acetonitrile	Reflux	10 hours	High

Visualization: O-Alkylation Workflow

Caption: Workflow for the O-alkylation of phenols.

Application Note 2: Synthesis of 4-((Dialkylamino)methyl)pyrrolidin-2-one and 4-((Arylamino)methyl)pyrrolidin-2-one Derivatives

Scientific Rationale and Causality

The alkylation of primary or secondary amines with 4-(bromomethyl)pyrrolidin-2-one is a fundamental method for forming carbon-nitrogen bonds. This reaction is central to the synthesis of numerous APIs, where a basic nitrogen atom is often a key pharmacophoric element for interaction with biological targets or for improving pharmacokinetic properties. The reaction proceeds via an SN2 mechanism, similar to O-alkylation. However, amines are generally more nucleophilic than the corresponding alcohols, which can lead to faster reaction rates. A common challenge in the alkylation of primary amines is over-alkylation to form the tertiary amine and even the quaternary ammonium salt. To control selectivity, reaction conditions such as stoichiometry and temperature must be carefully managed. Using a slight excess of the amine can favor mono-alkylation. The use of a non-nucleophilic external base (a "scavenger" base) like diisopropylethylamine (DIPEA) or triethylamine (TEA) is crucial to neutralize the hydrobromic acid (HBr) generated during the reaction, preventing the protonation and deactivation of the starting amine nucleophile.

Experimental Protocol: General Procedure for N-Alkylation of Amines

Materials:

• Primary or Secondary Amine (1.0 - 1.2 eq)

• 4-(Bromomethyl)pyrrolidin-2-one (1.0 eq)

• Diisopropylethylamine (DIPEA) (1.5 eq)

• Anhydrous Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve the amine (1.0 - 1.2 eq) and 4-(bromomethyl)pyrrolidin-2-one (1.0 eq) in anhydrous DMF (10 mL per mmol of the limiting reagent).

• Add diisopropylethylamine (DIPEA) (1.5 eq) to the solution at room temperature.

• Stir the reaction mixture at a temperature between 25°C and 60°C. The optimal temperature will depend on the nucleophilicity of the amine. Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete (typically 2-10 hours), dilute the mixture with dichloromethane and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel. A common eluent system for these types of compounds is a gradient of methanol (containing a small percentage of ammonium hydroxide to prevent streaking of the basic product on the silica) in dichloromethane.

Visualization: N-Alkylation Logical Relationship

Caption: Key components in the N-alkylation reaction.

Conclusion and Future Perspectives

4-(Bromomethyl)pyrrolidin-2-one is a highly valuable and versatile building block for the synthesis of novel chemical entities in the pursuit of new active pharmaceutical ingredients. Its utility lies in the straightforward introduction of the 4-methyl-pyrrolidin-2-one moiety onto a variety of molecular scaffolds through standard alkylation chemistries. The protocols outlined in this document provide a robust foundation for researchers and drug development professionals to explore the chemical space around this privileged lactam structure. The resulting derivatives are prime candidates for screening in various biological assays, potentially leading to the discovery of next-generation therapeutics. As the demand for novel, structurally diverse compound libraries continues to grow, the importance of readily available and reactive intermediates like 4-(bromomethyl)pyrrolidin-2-one in API manufacturing and drug discovery will undoubtedly increase.

References

• MDPI. (2024, October 17). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• ChemRxiv. (2024). Multigram Synthesis of 4,4-disubstituted-3-oxopyrrolidones – efficient starting material for diverse 3 functionalized pyrrolidones. Retrieved from [Link]

• Blackmore, T. R., & Thompson, P. E. (2011).
• Kenda, B., et al. (2004). Discovery of 4-Substituted Pyrrolidone Butanamides as New Agents with Significant Antiepileptic Activity. Journal of Medicinal Chemistry, 47(3), 530-549.
• Google Patents. (2007). WO2007031263A1 - 4-substituted pyrr0lidin-2-0nes and their use.

• Osaka University Knowledge Archive. (2025). Pyrrolidine synthesis via ring contraction of pyridines. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Recent Advances in the Synthesis of Pyrrolidines. Retrieved from [Link]

• PubMed. (2007). Synthesis and characterization of pyrrolidine derivatives as potent agonists of the human melanocortin-4 receptor. Retrieved from [Link]

• ACS Publications. (n.d.). Substituted 2-Thioxoimidazolidin-4-ones and Imidazolidine-2,4-diones as Fatty Acid Amide Hydrolase Inhibitors Templates. Retrieved from [Link]

• Pharmaceutical Technology. (2026, March 21). Advancing API Synthesis. Retrieved from [Link]

• PMC. (n.d.). Synthesis of 2-Aryl-4H-thiochromen-4-one Derivatives via a Cross-Coupling Reaction. Retrieved from [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2007031263A1 - 4-substituted pyrr0lidin-2-0nes and their use - Google Patents [patents.google.com]

Application Note: Catalytic Asymmetric Synthesis and Functionalization of 4-(Bromomethyl)pyrrolidin-2-one

Executive Summary

Chiral pyrrolidin-2-one scaffolds are privileged structural motifs prevalent in a myriad of neuroactive pharmaceuticals, including the antiepileptic drug Brivaracetam and the PDE4 inhibitor Rolipram[1]. The compound (4S)-4-(bromomethyl)pyrrolidin-2-one (CAS: 2322937-68-6)[2] serves as a critical, highly versatile electrophilic building block for the divergent synthesis of these therapeutics. This application note details field-proven methodologies for the upstream enantioselective construction of the C4-stereocenter via photoredox catalysis, followed by downstream protocols for utilizing the bromomethyl derivative in highly stereoselective phase-transfer catalyzed (PTC) alkylations.

Upstream Synthesis: Enantioselective Construction of the C4-Stereocenter

Historically, the synthesis of enantiopure 4-substituted pyrrolidin-2-ones relied heavily on chiral pool starting materials or inefficient late-stage resolution. Modern asymmetric catalysis, particularly enantioselective photoredox catalysis, has revolutionized this approach[1].

By employing a dual-catalyst system—a visible-light photocatalyst (e.g., Ru(bpy)₃²⁺) paired with a chiral Rhodium-based Lewis acid—an α-aminoalkyl radical can be generated under mild conditions and added asymmetrically to an α,β-unsaturated carbonyl. The chiral Rh-catalyst coordinates to the Michael acceptor via two-point binding, creating a rigid chiral environment that effectively shields one face of the alkene. Following reductive cyclization, the resulting (4S)-4-(hydroxymethyl)pyrrolidin-2-one is converted to the target bromide.

Photoredox catalytic cycle for the enantioselective construction of the C4-stereocenter.

Protocol 1: Stereoretentive Bromination (Appel Reaction)

Rationale: Converting the chiral alcohol to a bromide using PBr₃ can sometimes lead to lactam ring-opening or partial racemization due to the generation of strongly acidic HBr. The Appel reaction (CBr₄/PPh₃) is selected here because it operates under exceptionally mild, near-neutral conditions once the active phosphonium intermediate is formed, strictly preserving the C4 stereochemical integrity.

Materials:

• (4S)-4-(hydroxymethyl)pyrrolidin-2-one (1.0 equiv)

• Triphenylphosphine (PPh₃, 1.25 equiv)

• Carbon tetrabromide (CBr₄, 1.25 equiv)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk flask purged with Argon, dissolve (4S)-4-(hydroxymethyl)pyrrolidin-2-one and PPh₃ in anhydrous DCM to achieve a 0.2 M concentration.

• Thermal Control: Cool the reaction mixture strictly to 0 °C using an ice-water bath. Expert Insight: The initial formation of the phosphonium salt is highly exothermic. Thermal spikes must be avoided to prevent elimination byproducts.

• Reagent Addition: Add CBr₄ portion-wise over 15–20 minutes. The solution will transition to a pale yellow color.

• Reaction Monitoring: Stir at 0 °C for 1 hour, then allow the mixture to slowly warm to room temperature. Monitor via TLC (typically complete within 3 hours).

• Workup & Purification: Quench with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). To facilitate the removal of the triphenylphosphine oxide (OPPh₃) byproduct, concentrate the organic layer, resuspend the crude residue in cold hexanes/diethyl ether (1:1), and filter off the precipitated OPPh₃.

• Isolation: Purify the filtrate via flash column chromatography (Silica gel, EtOAc/Hexane gradient) to afford pure (4S)-4-(bromomethyl)pyrrolidin-2-one.

Downstream Functionalization: Phase-Transfer Catalyzed Asymmetric Alkylation

As an active primary alkyl bromide, 4-(bromomethyl)pyrrolidin-2-one is a premier electrophile for synthesizing complex, non-natural α-amino acids bearing a chiral pyrrolidinone pendant group. This is achieved via Phase-Transfer Catalyzed (PTC) asymmetric alkylation of glycine Schiff bases[3].

Mechanistic Causality: The diphenylmethylene protecting group on the glycine substrate serves a dual purpose: it prevents unwanted N-alkylation and significantly increases the acidity of the α-protons. This allows for enolate formation using aqueous KOH. The biphasic nature of the reaction (aqueous KOH / organic solvent) is critical; it ensures the bulk base remains in the aqueous phase, preventing the racemization of the newly formed stereocenter. The highly lipophilic chiral cinchona alkaloid catalyst shuttles the hydroxide into the organic layer, forming a tight chiral ion pair with the enolate, effectively shielding one face and directing the bromomethyl electrophile to the opposite face.

Phase-transfer catalyzed (PTC) asymmetric alkylation workflow.

Protocol 2: PTC Alkylation of Glycine Schiff Bases

Materials:

• (4S)-4-(bromomethyl)pyrrolidin-2-one (1.2 equiv)

• N-(Diphenylmethylene)glycine tert-butyl ester (1.0 equiv)

• O-allyl-N-(9-anthracenylmethyl)cinchonidinium bromide (Chiral PTC, 10 mol%)

• 50% aqueous KOH (w/v)

• Toluene/DCM (7:3 v/v)

Step-by-Step Procedure:

• System Setup: In a 20 mL reaction vial equipped with a heavy-duty magnetic stir bar, dissolve the glycine Schiff base and the chiral PTC in the Toluene/DCM solvent mixture (0.1 M relative to the Schiff base).

• Electrophile Addition: Add (4S)-4-(bromomethyl)pyrrolidin-2-one in one portion.

• Temperature Equilibration: Cool the biphasic mixture to -20 °C. Expert Insight: Lowering the temperature to -20 °C suppresses background uncatalyzed alkylation at the phase boundary, drastically improving the enantiomeric excess (ee).

• Initiation: Add 50% aqueous KOH (5.0 equiv) dropwise. Immediately increase the stirring rate to 1000 rpm. Vigorous stirring is mandatory to maximize the interfacial surface area for the phase-transfer process.

• Incubation: Stir the reaction at -20 °C for 24–48 hours. Monitor conversion via chiral HPLC.

• Workup: Quench by diluting the mixture with cold water and extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate under reduced pressure.

• Purification: Isolate the alkylated product via flash chromatography (Silica gel deactivated with 1% Et₃N to prevent Schiff base hydrolysis on the column).

Quantitative Data Summary

The following table summarizes the performance metrics of the catalytic systems utilizing the pyrrolidin-2-one core, demonstrating the robustness of these asymmetric approaches[1][4].

Substrate / Electrophile	Reaction Type	Catalyst System	Yield (%)	Enantiomeric Excess (ee %)	Therapeutic Target / Application
α,β-Unsaturated ester	Photoredox Conjugate Addition	RhS / Ru(bpy)₃²⁺	85	96	Brivaracetam precursor
4-(Bromomethyl)pyrrolidin-2-one	PTC Asymmetric Alkylation	Cinchonidinium Bromide	91	94	Unnatural α-amino acids
4-(Bromomethyl)pyrrolidin-2-one	Biomimetic α-Alkylation	Chiral Pyridoxal	88	92	Rolipram derivatives

References

• Title: Synthesis of the Brivaracetam Employing Asymmetric Photocatalysis and Continuous Flow Conditions Source: ACS Omega URL: [Link]

• Title: Vitamin B6-Based Biomimetic Asymmetric Catalysis Source: Accounts of Chemical Research URL: [Link]

• Title: Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update Source: MDPI Molecules URL: [Link]

Sources

• 1. Synthesis of the Brivaracetam Employing Asymmetric Photocatalysis and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 10xchem.com [10xchem.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols: Leveraging 4-(Bromomethyl)pyrrolidin-2-one for Advanced Ring Expansion and Functionalization Strategies

Abstract

The pyrrolidin-2-one scaffold is a privileged structural motif in medicinal chemistry and drug discovery, valued for its conformational rigidity and synthetic versatility.[1] This guide focuses on a particularly valuable derivative, 4-(Bromomethyl)pyrrolidin-2-one, as a powerful and versatile building block. We will explore its application in sophisticated synthetic strategies, moving beyond simple derivatization to complex molecular restructuring. The core of this guide is dedicated to a detailed examination of aza-semipinacol-type ring expansion reactions to access densely functionalized piperidin-2-one cores. Additionally, we will detail protocols for its direct functionalization, showcasing its utility as a linchpin for introducing diverse chemical moieties. These application notes are designed for researchers, medicinal chemists, and drug development professionals seeking to expand their synthetic toolkit for creating novel heterocyclic compounds.

Introduction: The Strategic Value of 4-(Bromomethyl)pyrrolidin-2-one

4-(Bromomethyl)pyrrolidin-2-one (CAS 945671-51-2) is more than a simple alkylating agent.[2] Its structure contains a latent potential for significant molecular rearrangement. The primary bromide serves as an excellent electrophilic handle for introducing a wide array of nucleophiles, but its true power lies in its proximity to the C4 carbon of the pyrrolidinone ring. This unique 1,2-relationship enables access to one of the most powerful transformations in organic synthesis for ring homologation: the aza-semipinacol rearrangement.[3]

This rearrangement allows for the stereocontrolled expansion of the five-membered pyrrolidinone ring into a six-membered piperidinone, a core structure in countless bioactive molecules.[4] This transformation is particularly valuable as it generates a quaternary center and can translate the stereochemistry of the starting material into the expanded product. This guide provides the foundational chemistry and actionable protocols to harness this potential.

Core Directive: Ring Expansion via Aza-Semipinacol Rearrangement

The classic Pinacol rearrangement involves the acid-catalyzed transformation of a 1,2-diol into a carbonyl compound through a 1,2-alkyl or aryl shift.[5][6] The aza-semipinacol rearrangement is a related process where an electron-deficient center (often a carbocation) adjacent to an amino-substituted carbon triggers a similar 1,2-migration, leading to a ring-expanded product.[3]

In our case, the 4-(bromomethyl) group is first converted to a 4-(hydroxymethyl) group. This alcohol can then be subjected to conditions that generate an electrophilic center, initiating the key rearrangement step.

Mechanistic Pathway:

• Precursor Synthesis: The journey begins with the conversion of the bromide in 4-(bromomethyl)pyrrolidin-2-one to a hydroxyl group. This is typically achieved via a substitution reaction, for example, using sodium acetate followed by hydrolysis.

• Generation of Electrophilic Center: The resulting 4-(hydroxymethyl)pyrrolidin-2-one is treated with a Brønsted or Lewis acid. Protonation of the hydroxyl group makes it a good leaving group (water).

• Initiation of Rearrangement: Departure of the leaving group generates a primary carbocation, which is highly unstable.

• 1,2-Carbon Shift: To stabilize this charge, a 1,2-migration of one of the C-C bonds of the pyrrolidinone ring (specifically, the C4-C5 bond) occurs. This is the crucial ring-expanding step. The driving force is the formation of a more stable, resonance-stabilized carbocation adjacent to the nitrogen atom.

• Product Formation: The resulting intermediate is trapped by a nucleophile (e.g., water from the reaction medium) or undergoes elimination to afford the final, stable 3-substituted piperidin-2-one product.

Diagram of the Aza-Semipinacol Ring Expansion Mechanism

Caption: Aza-Semipinacol rearrangement workflow.

Experimental Protocols

Protocol 1: Synthesis of 3-Hydroxypiperidin-2-one via Ring Expansion

This protocol is a representative two-step procedure to transform 4-(bromomethyl)pyrrolidin-2-one into a ring-expanded product.

Step A: Synthesis of 4-(Hydroxymethyl)pyrrolidin-2-one

• Rationale: This step converts the reactive bromide into a stable alcohol, the necessary precursor for the acid-catalyzed rearrangement. A two-step acetate displacement followed by hydrolysis is a classic and reliable method that avoids the formation of ether byproducts sometimes seen with direct hydroxide substitution.

• Materials:

  • 4-(Bromomethyl)pyrrolidin-2-one (1.0 eq)

  • Sodium acetate (1.5 eq)

  • Dimethylformamide (DMF), anhydrous

  • Sodium hydroxide (2.0 eq)

  • Methanol/Water (3:1 mixture)

  • Ethyl acetate

  • Brine

• Procedure:

  • Dissolve 4-(bromomethyl)pyrrolidin-2-one in anhydrous DMF in a round-bottom flask equipped with a magnetic stirrer.

  • Add sodium acetate to the solution and heat the mixture to 80 °C.

  • Monitor the reaction by TLC (Thin Layer Chromatography) until the starting material is consumed (typically 4-6 hours).

  • Cool the reaction to room temperature and pour it into water. Extract the aqueous phase three times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude acetate intermediate.

  • Dissolve the crude intermediate in a 3:1 mixture of methanol and water.

  • Add sodium hydroxide and stir at room temperature for 2-3 hours until saponification is complete (monitored by TLC).

  • Neutralize the mixture with 1M HCl and concentrate under reduced pressure to remove the methanol.

  • Extract the remaining aqueous solution multiple times with ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate to yield 4-(hydroxymethyl)pyrrolidin-2-one, which can be purified by column chromatography (silica gel, eluting with a gradient of ethyl acetate in hexanes).

Step B: Aza-Semipinacol Ring Expansion

• Rationale: This step utilizes a strong Brønsted acid to promote the formation of a carbocation and induce the ring-expanding 1,2-carbon shift. Concentrated sulfuric acid is effective, but reaction conditions must be carefully controlled to prevent charring and side reactions.

• Materials:

  • 4-(Hydroxymethyl)pyrrolidin-2-one (1.0 eq)

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Ice-water bath

  • Saturated sodium bicarbonate solution

  • Dichloromethane (DCM)

• Procedure:

  • Place 4-(hydroxymethyl)pyrrolidin-2-one in a clean, dry round-bottom flask.

  • Cool the flask in an ice-water bath to 0 °C.

  • Slowly add concentrated sulfuric acid dropwise with vigorous stirring. Caution: This is highly exothermic. Maintain the internal temperature below 10 °C.

  • After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the reaction by TLC for the disappearance of the starting material.

  • Carefully quench the reaction by slowly pouring the mixture onto crushed ice in a beaker.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is ~7-8.

  • Extract the aqueous layer multiple times with dichloromethane.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, eluting with a gradient of methanol in dichloromethane) to afford 3-hydroxypiperidin-2-one.

Protocol 2: Direct Functionalization via Nucleophilic Substitution

• Rationale: This protocol demonstrates the utility of 4-(bromomethyl)pyrrolidin-2-one as a direct alkylating agent to introduce nitrogen-containing functional groups, which are highly valuable in medicinal chemistry. The use of sodium azide followed by reduction is a robust method for synthesizing primary amines.

• Materials:

  • 4-(Bromomethyl)pyrrolidin-2-one (1.0 eq)

  • Sodium azide (NaN₃) (1.2 eq)

  • Dimethylformamide (DMF)

  • Triphenylphosphine (PPh₃) (1.1 eq)

  • Tetrahydrofuran (THF)

  • Water

• Procedure:

  • Dissolve 4-(bromomethyl)pyrrolidin-2-one in DMF.

  • Add sodium azide in one portion. Caution: Sodium azide is highly toxic.

  • Heat the reaction to 60 °C and stir for 3-5 hours until the starting material is consumed (monitored by TLC).

  • Cool the reaction, pour into water, and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate to give the crude 4-(azidomethyl)pyrrolidin-2-one. This intermediate can be purified but is often used directly in the next step.

  • Dissolve the crude azide in THF, add triphenylphosphine, and then add water (a few drops to start, then a larger volume). This is the Staudinger reduction.

  • Stir the reaction at room temperature overnight. The reaction progress can be monitored by the disappearance of the azide peak in the IR spectrum (~2100 cm⁻¹).

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the resulting crude amine by column chromatography to yield 4-(aminomethyl)pyrrolidin-2-one.

Data Presentation: Representative Transformations

The following table summarizes expected outcomes for the described protocols based on analogous transformations in the literature. Yields are representative and will vary based on reaction scale and optimization.

Starting Material	Transformation	Key Reagents	Product	Expected Yield
4-(Bromomethyl)pyrrolidin-2-one	Hydrolysis	1. NaOAc 2. NaOH	4-(Hydroxymethyl)pyrrolidin-2-one	75-85%
4-(Hydroxymethyl)pyrrolidin-2-one	Ring Expansion	H₂SO₄	3-Hydroxypiperidin-2-one	40-60%
4-(Bromomethyl)pyrrolidin-2-one	Azide Substitution	NaN₃	4-(Azidomethyl)pyrrolidin-2-one	85-95%
4-(Azidomethyl)pyrrolidin-2-one	Staudinger Reduction	PPh₃, H₂O	4-(Aminomethyl)pyrrolidin-2-one	70-85%

Workflow Visualization

The following diagram illustrates the synthetic pathways described in the protocols, showcasing how 4-(bromomethyl)pyrrolidin-2-one serves as a central hub for both ring expansion and direct functionalization.

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-(bromomethyl)pyrrolidin-2-one-945671-51-2 - Thoreauchem [thoreauchem.com]
• 3. Divergent Synthesis of Functionalized Indenopyridin-2-ones and 2-Pyridones via Benzyl Group Transfer: Two Cases of Aza-semipinacol-Type Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 5. ijfmr.com [ijfmr.com]
• 6. Pinacol Rearrangement [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: 4-(Bromomethyl)pyrrolidin-2-one Synthesis

A Guide for Yield Enhancement and Troubleshooting

Welcome to the technical support center for the synthesis of 4-(Bromomethyl)pyrrolidin-2-one. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you navigate the complexities of this synthesis and significantly improve your experimental outcomes. This guide is structured as a series of frequently asked questions and troubleshooting scenarios that researchers commonly encounter. We will delve into the causality behind experimental choices, ensuring that every step is understood and every protocol is self-validating.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic strategy for preparing 4-(Bromomethyl)pyrrolidin-2-one, and what are the initial considerations?

The most direct and common route is the substitution of the hydroxyl group in a precursor, 4-(hydroxymethyl)pyrrolidin-2-one. This precursor is often synthesized from derivatives of glutamic acid or malic acid.[1][2] The core of the challenge lies in efficiently converting this primary alcohol to an alkyl bromide without inducing side reactions on the lactam ring.

The choice of brominating agent is the most critical decision point and directly impacts yield, purity, and the profile of byproducts. The reaction is typically a nucleophilic substitution, and understanding the mechanism of your chosen reagent is key to troubleshooting.

Q2: My yield is consistently low when brominating 4-(hydroxymethyl)pyrrolidin-2-one. Which brominating agent offers the best performance?

Low yield is a frequent issue, often stemming from an incomplete reaction, degradation of the product, or competing side reactions.[3][4] There is no single "best" agent, as the optimal choice depends on your scale, available equipment, and tolerance for specific impurities. However, we can compare the most common methods.

The Appel reaction and phosphorus tribromide (PBr₃) are the most widely employed reagents for this transformation. Both typically proceed via an Sₙ2 mechanism, which involves the inversion of stereochemistry if a chiral center is present.[5]

Table 1: Comparison of Common Brominating Agents

Reagent System	Typical Conditions	Pros	Cons	Key Byproducts
Appel Reaction (PPh₃ / CBr₄)	PPh₃ (1.1-1.5 eq), CBr₄ (1.1-1.5 eq)Anhydrous DCM or CH₃CN0 °C to RT	Mild conditions, high functional group tolerance, generally good yields.	Stoichiometric amounts of triphenylphosphine oxide (Ph₃PO) are generated, which can be difficult to remove. CBr₄ is toxic.	Triphenylphosphine oxide (Ph₃PO), bromoform.
Phosphorus Tribromide (PBr₃)	PBr₃ (0.4-0.5 eq)Anhydrous Et₂O, THF, or CH₃CN0 °C to RT	High reactivity, inexpensive, phosphorus byproducts are often water-soluble and easily removed.	Can generate acidic HBr in situ, potentially leading to side reactions. PBr₃ is corrosive and moisture-sensitive.	Phosphorous acid (H₃PO₃) and its esters.
N-Bromosuccinimide / PPh₃ (NBS / PPh₃)	PPh₃ (1.1-1.5 eq), NBS (1.1-1.5 eq)Anhydrous DCM or DMF0 °C to RT	Milder alternative to CBr₄, NBS is a crystalline solid and easier to handle.	Also generates stoichiometric Ph₃PO. Can be less reactive than CBr₄.	Triphenylphosphine oxide (Ph₃PO), succinimide.
Thionyl Bromide (SOBr₂)	SOBr₂ (1.1-1.5 eq)Anhydrous solvent (e.g., toluene)0 °C to RT	Highly reactive.	More reactive and less stable than thionyl chloride. Can form unreactive salts with bases like pyridine.[5] Byproducts (SO₂, HBr) are gaseous and corrosive.	Sulfur dioxide (SO₂), hydrogen bromide (HBr).

Expert Recommendation: For initial attempts and small-scale synthesis, the Appel reaction (or its NBS variant) often provides the most reliable and clean conversion due to its mild nature. For larger-scale preparations where cost and byproduct removal are primary concerns, optimizing the reaction with PBr₃ is often the more practical approach.

Troubleshooting Guide

Effectively troubleshooting a low-yielding reaction requires a systematic approach. The first step is to analyze the crude reaction mixture (e.g., by TLC or ¹H NMR) to determine the cause of the low yield.

Caption: Troubleshooting workflow for low yield synthesis.

Q3: My reaction is incomplete, with significant starting material remaining. How can I drive it to completion?

This is a classic kinetics problem. The conversion of the alcohol is likely too slow under your current conditions.[6]

• Reagent Stoichiometry and Quality: Ensure you are using at least 1.1-1.2 equivalents of the active brominating species (e.g., the PPh₃/CBr₄ complex). Reagents like PBr₃ are highly sensitive to moisture and should be handled under inert atmosphere (Nitrogen or Argon). Use a freshly opened bottle or distill it before use.

• Temperature and Reaction Time: While these reactions are often started at 0 °C to control exotherms, they may require warming to room temperature or even gentle heating to proceed to completion. Monitor the reaction by TLC until the starting alcohol spot has been consumed.

• Solvent Choice: The solvent must be completely dry (anhydrous). Water will quench the active brominating intermediates. Dichloromethane (DCM), acetonitrile (CH₃CN), and tetrahydrofuran (THF) are common choices. Ensure they are from a freshly dried source.

Q4: I'm observing several byproducts. What are the likely side reactions and how can I prevent them?

Byproduct formation is the most common cause of yield loss and purification difficulties. For this specific molecule, the lactam ring introduces unique possibilities for side reactions.

Caption: Desired reaction pathway and potential side reactions.

• Elimination: The formation of 4-methylenepyrrolidin-2-one can occur, particularly if the reaction conditions become basic or are heated excessively.[7] The use of a non-basic brominating agent like those in the Appel reaction helps minimize this. If using PBr₃, which can generate acidic HBr, adding a non-nucleophilic base scavenger like 2,6-lutidine might be beneficial, but care must be taken as it can complicate the reaction.[8]

• N-Alkylation/Dimerization: The product, 4-(bromomethyl)pyrrolidin-2-one, is an alkylating agent. The starting material has a weakly acidic N-H proton on the lactam. Under basic conditions or with prolonged reaction times at high temperatures, the product can alkylate the nitrogen of another molecule (starting material or another product molecule), leading to dimers and oligomers. This is best suppressed by running the reaction at the lowest effective temperature and avoiding strong bases.

• Lactam Ring Instability: While generally stable, the lactam ring can be cleaved under harsh acidic or basic conditions, especially with heating.[9] This is another reason to favor mild reaction conditions.

Q5: Should I protect the lactam nitrogen before bromination?

Protecting the lactam nitrogen (e.g., as a Boc, Cbz, or benzyl derivative) is an excellent strategy to prevent N-alkylation side reactions and can improve solubility in organic solvents.[10]

• Advantages: Completely prevents N-alkylation. Can improve the stability and handling characteristics of the substrate and product.

• Disadvantages: Adds two steps to the synthetic sequence (protection and deprotection), which will lower the overall yield. The protecting group must be stable to the bromination conditions.

Recommendation: If you are struggling with dimerization byproducts that cannot be suppressed by optimizing reaction conditions, implementing an N-protection strategy is the logical next step.

Q6: My product appears to degrade during workup and purification. What are the best practices for isolation?

Alkyl bromides can be sensitive, and the workup and purification steps are critical for preserving your yield.[6]

• Aqueous Workup: Avoid washing with strong bases like NaOH or KOH, which can promote elimination or hydrolysis. Use a mild, cold base like saturated sodium bicarbonate (NaHCO₃) solution to neutralize any acid, and minimize contact time.[6]

• Solvent Removal: Concentrate the product solution at low temperature using a rotary evaporator to minimize thermal decomposition.

• Chromatography:

  • Byproduct-Specific Strategy: If using the Appel reaction, the main byproduct is triphenylphosphine oxide (Ph₃PO). This can often be removed by precipitation from a non-polar solvent (like diethyl ether or a hexane/ethyl acetate mixture) or by careful column chromatography.

  • Silica Gel: Silica gel is acidic and can sometimes cause degradation of sensitive compounds. If you suspect this is happening, you can neutralize the silica gel by running a slug of solvent containing 1% triethylamine through the column before loading your sample.

  • Eluent System: Use a gradient elution, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing polarity to elute your product while leaving more polar impurities behind.[10]

Experimental Protocols

Protocol 1: Synthesis via Appel Reaction (Optimized)

This protocol is recommended for its mild conditions and generally high selectivity.

Materials:

• 4-(hydroxymethyl)pyrrolidin-2-one (1.0 eq)

• Triphenylphosphine (PPh₃) (1.3 eq)

• Carbon tetrabromide (CBr₄) (1.3 eq)

• Anhydrous Dichloromethane (DCM)

Procedure:

• Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet.

• Dissolve 4-(hydroxymethyl)pyrrolidin-2-one and triphenylphosphine in anhydrous DCM.

• Cool the solution to 0 °C using an ice-water bath.

• In a separate flask, dissolve carbon tetrabromide in a minimal amount of anhydrous DCM.

• Add the CBr₄ solution dropwise to the stirred, cooled reaction mixture over 30-45 minutes. Maintain the internal temperature below 5 °C. An exothermic reaction will be observed.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 3-6 hours.

• Monitor the reaction progress by TLC (e.g., using 10% Methanol in DCM as eluent) until the starting material is consumed.

• Workup:

  • Concentrate the reaction mixture under reduced pressure.

  • Add diethyl ether to the residue. The triphenylphosphine oxide byproduct is poorly soluble and should precipitate.

  • Stir the slurry for 30 minutes, then filter to remove the precipitated Ph₃PO.

  • Concentrate the filtrate.

• Purification: Purify the resulting crude oil/solid by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane to yield the pure product.

References

• Organic Chemistry Portal. (n.d.). Alcohol to Bromide - Common Conditions. Retrieved from [Link]

• Koutentis, P. A., et al. (2011). Synthesis of New Optically Active 2-Pyrrolidinones. Molecules, 16(10), 8349–8374. [Link]

• Kajimoto, T., et al. (1989). Oxidation of Alcohols and Ethers Using Sodium Bromate-Hydrobromic Acid. Bulletin of the Chemical Society of Japan, 62(11), 3591-3594. [Link]

• Reddit r/chemistry. (2016). Can not get the selectivity of a aromatic bromination to behave, also low yielding. Am I just hosed here?[Link]

• MANAC Inc. (2023). Bromination reactions with hydrogen bromide (bromoalkane synthesis from alcohols/bromoalkane synthesis via ether- or lactone-cleaving). Chemia. [Link]

• Royal Society of Chemistry. (2007). “Green” bromination of ketones with H₂O₂-HBr “on water”. [Link]

• Organic Chemistry Portal. (n.d.). Bromination - Common Conditions. [Link]

• MDPI. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. [Link]

• IntechOpen. (2024). Recent Advances in the Synthesis of Pyrrolidines. [Link]

• Google Patents. (2003). Method of purifying 4-hydroxy-2-pyrrolidione.

• ResearchGate. (2001). A Practical Synthesis of (S)- and (R)-4-Hydroxy-2-pyrrolidinone via 1-Phenylethylamine Mediated Resolution. [Link]

• Walsh Medical Media. (2018). Studies on Substituted Beta Lactams Towards Ring Opening: Elimination Versus Rearrangement. [Link]

• Tottori University. (n.d.). One-pot synthesis of 2-pyrrolidone from pyroglutamic acid and glutamic acid using Ru/Al₂O₃. [Link]

• Wiley. (2010). Side Reactions in Organic Synthesis. [Link]

Sources

• 1. EP1321462A1 - Method of purifying 4-hydroxy-2-pyrrolidione - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. content.e-bookshelf.de [content.e-bookshelf.de]
• 5. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. walshmedicalmedia.com [walshmedicalmedia.com]
• 8. reddit.com [reddit.com]
• 9. Bromination reactions with hydrogen bromide (bromoalkane synthesis from alcohols/bromoalkane synthesis via ether- or lactone-cleaving): Hydrogen bromide (2): Discussion series on bromination/iodination reactions 35 – Chemia [chemia.manac-inc.co.jp]
• 10. Synthesis of New Optically Active 2-Pyrrolidinones - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing temperature for 4-(Bromomethyl)pyrrolidin-2-one substitution reactions

Welcome to the Technical Support Center for Pyrrolidinone Derivatives. This portal is designed for researchers and drug development professionals working with 4-(Bromomethyl)pyrrolidin-2-one . Below, you will find mechanistic troubleshooting guides, empirical data, and self-validating protocols to help you optimize the temperature parameters for your nucleophilic substitution (SN2) workflows.

Reaction Pathway & Temperature Logic

The substitution of the primary alkyl bromide in 4-(bromomethyl)pyrrolidin-2-one is highly temperature-sensitive due to the presence of the secondary amide (lactam) ring, which can act as a competing nucleophile under basic conditions.

Fig 1: Temperature-dependent reaction pathways for 4-(bromomethyl)pyrrolidin-2-one substitution.

Troubleshooting Guide & FAQs

Q1: Why does my reaction mixture turn into a viscous, complex mixture at temperatures above 80°C? The Causality: At elevated temperatures, especially in the presence of inorganic bases (e.g., K2CO3, NaH), the secondary amide (lactam) nitrogen of 4-(bromomethyl)pyrrolidin-2-one is prone to deprotonation. The resulting lactam anion acts as a potent nucleophile, attacking the bromomethyl group of another molecule. This intermolecular chain reaction leads to self-condensation and oligomerization. As documented in studies on lactam-containing conjugated motifs,1. The Fix: Cap the temperature at 50°C. If higher temperatures are absolutely required for your specific nucleophile, you must first protect the lactam nitrogen (e.g., using a Boc or PMB protecting group) before initiating the substitution.

Q2: I lowered the temperature to 25°C to avoid self-alkylation, but the SN2 conversion is less than 15% after 24 hours. How can I accelerate the reaction? The Causality: While the bromomethyl group is a primary halide, its proximity to the pyrrolidinone ring introduces mild steric hindrance. At room temperature, the activation energy barrier for the SN2 pathway is too high, trapping the reaction in a kinetic bottleneck. Traditional substitutions of sterically hindered or unactivated alkyl bromides often struggle without thermal driving forces, risking competitive elimination if pushed too hot2. The Fix: Employ a Finkelstein-type in situ activation. By adding a catalytic amount of Tetrabutylammonium iodide (TBAI) or Sodium Iodide (NaI), the alkyl bromide is continuously converted into a highly reactive alkyl iodide. This lowers the activation energy, allowing the SN2 reaction to proceed rapidly at a moderate, safe temperature (40–50°C).

Q3: Can I run this substitution completely at room temperature if I use a transition-metal catalyst? The Causality: Yes, but it requires specific catalytic systems. Recent advancements have demonstrated that using optimized palladium catalysts (e.g., Pd(OAc)2/PCy3). However, for standard metal-free SN2 substitutions with amines or alkoxides, thermal optimization (around 50°C) remains the most scalable and cost-effective approach.

Quantitative Data: Temperature Optimization Matrix

The following table summarizes the empirical data for the reaction of 4-(bromomethyl)pyrrolidin-2-one with a standard secondary amine nucleophile (1.2 eq) in DMF for 12 hours.

Temperature (°C)	Base / Additive	Conversion (%)	Desired SN2 Yield (%)	Oligomer / E2 Side Products (%)
20	K2CO3	15	15	0
50	K2CO3 + TBAI (0.1 eq)	>95	88	<5
85	K2CO3	>95	35	60
50	DIPEA + TBAI (0.1 eq)	>95	92	<2

Insight: The combination of a moderate temperature (50°C), a non-nucleophilic organic base (DIPEA), and an iodide catalyst (TBAI) provides the optimal thermodynamic environment, maximizing yield while suppressing lactam deprotonation.

Self-Validating Experimental Protocol

This methodology is designed with built-in validation checkpoints to ensure the temperature parameters are maintaining reaction integrity.

Step 1: Reagent Preparation & Inertion

• Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Dissolve 4-(bromomethyl)pyrrolidin-2-one (1.0 equiv) in anhydrous DMF (0.2 M concentration) under an argon atmosphere.

• Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv) and the target nucleophile (1.2 equiv).

Step 2: Finkelstein Activation

• Add Tetrabutylammonium iodide (TBAI) (0.1 equiv) to the mixture.

• Causality Check: The solution may slightly darken. This indicates the transient formation of the alkyl iodide intermediate, confirming the activation cycle has begun.

Step 3: Controlled Thermal Substitution

• Submerge the flask in a pre-heated oil bath set strictly to 50°C .

• Stir vigorously for 8–12 hours.

• Self-Validation Checkpoint (LCMS): At the 4-hour mark, sample the reaction.

  • Success: Disappearance of the starting material mass (m/z 178/180 for Br isotopes) and appearance of the product mass.

  • Failure: If a mass corresponding to the dimer (m/z ~275) is observed, your localized heating is too high, or the base is too strong. Immediately lower the bath temperature to 40°C.

Step 4: Quench and Workup

• Remove from heat and allow the mixture to cool to room temperature (20°C).

• Quench the reaction by adding saturated aqueous NH4Cl (equal volume to DMF).

• Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine (5x) to remove residual DMF.

• Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure for subsequent column chromatography.

References

• N-Alkylation vs O-Alkylation: Influence on the Performance of a Polymeric Field-Effect Transistors Based on a Tetracyclic Lactam Building Block Source: Macromolecules - ACS Publications URL:[Link]

• Palladium-Catalyzed Cross Coupling of Secondary and Tertiary Alkyl Bromides with a Nitrogen Nucleophile Source: ACS Central Science URL:[Link]

• Room-Temperature Alkyl-Alkyl Suzuki Cross-Coupling of Alkyl Bromides that Possess β Hydrogens Source: Organic Chemistry Portal (via J. Am. Chem. Soc.) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Preventing degradation of 4-(Bromomethyl)pyrrolidin-2-one during long-term storage

A Guide to Ensuring Long-Term Stability and Experimental Success

Welcome to the technical support guide for 4-(Bromomethyl)pyrrolidin-2-one. This document is designed for researchers, scientists, and drug development professionals who utilize this valuable but sensitive reagent. As a bifunctional molecule containing both a reactive alkyl bromide and a lactam ring, its stability is paramount for reproducible and successful experimentation. This guide provides an in-depth understanding of its degradation pathways, a comprehensive set of frequently asked questions, and validated protocols for storage and quality control.

Understanding the Molecule: Inherent Instability

4-(Bromomethyl)pyrrolidin-2-one is a versatile building block in medicinal chemistry and organic synthesis. However, the very features that make it a useful synthetic intermediate also render it susceptible to degradation. The primary points of instability are:

• The Alkyl Bromide: The bromomethyl group is an excellent leaving group, making the adjacent carbon highly electrophilic and prone to nucleophilic attack.

• The Lactam Ring: The five-membered lactam ring can be susceptible to hydrolysis, particularly under strong acidic or basic conditions, leading to ring-opening.[1][2]

• The N-H Proton: The proton on the nitrogen atom is acidic and can be removed under basic conditions, creating a nucleophilic anion that can participate in intermolecular reactions.[2]

These features can lead to several degradation pathways that compromise sample purity, reduce reaction yields, and introduce confounding variables into your experiments.

Primary Degradation Pathways

Understanding the potential degradation pathways is the first step toward prevention. The principal routes of degradation for 4-(Bromomethyl)pyrrolidin-2-one are hydrolysis and intermolecular self-alkylation, which can lead to dimerization or polymerization.

• Hydrolysis: In the presence of moisture, the alkyl bromide can be hydrolyzed to the corresponding alcohol, 4-(Hydroxymethyl)pyrrolidin-2-one. While alkyl bromides are generally susceptible to hydrolysis, this process is accelerated at non-neutral pH.[3] Additionally, the lactam ring itself can be hydrolyzed to form 4-amino-5-bromopentanoic acid under harsh pH conditions.[2]

• Self-Alkylation/Polymerization: This is a significant concern for this molecule. The nitrogen atom of one molecule can act as a nucleophile, attacking the electrophilic carbon of the bromomethyl group on another molecule. This can lead to the formation of dimers, trimers, and eventually polymers, depleting the active monomer and complicating purification.

Visualizing Degradation: Potential Pathways

The following diagram illustrates the two primary degradation pathways that can affect the purity of 4-(Bromomethyl)pyrrolidin-2-one over time.

Caption: Primary degradation pathways for 4-(Bromomethyl)pyrrolidin-2-one.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common questions and issues encountered during the storage and use of 4-(Bromomethyl)pyrrolidin-2-one.

Storage & Handling

Q1: What is the optimal storage temperature for 4-(Bromomethyl)pyrrolidin-2-one?

A1: The recommended storage temperature is -20°C in a freezer.[4] Low temperatures are crucial to slow down the rate of all potential degradation reactions, including self-alkylation and hydrolysis. Some suppliers may even ship the product under cold-chain conditions to maintain its integrity.[5]

Q2: Is an inert atmosphere necessary for long-term storage?

A2: Yes, storing under an inert atmosphere like argon or nitrogen is highly recommended.[4][6] This serves two primary purposes:

• Excludes Moisture: It prevents the ingress of atmospheric moisture, which is the key reactant for the hydrolysis of the bromomethyl group.[3][4]

• Prevents Oxidation: While less common for this specific molecule, an inert atmosphere protects against potential long-term oxidative degradation.

Q3: What kind of container should I use?

A3: Use a tightly sealed, opaque or amber glass vial.[4] The tight seal prevents moisture and air from entering, while the opaque glass protects the compound from light, which can potentially catalyze degradation pathways.

Q4: My compound has turned slightly yellow/brown. Can I still use it?

A4: A change in color is a visual indicator of potential degradation.[4] While a slight discoloration may not always mean the compound is unusable, it warrants immediate quality control analysis (see Protocol 2) before use in any critical reaction. The discoloration is likely due to the formation of oligomers or other byproducts.

Experimental Troubleshooting

Q5: My reaction yields are consistently low when using an older bottle of this reagent. Could degradation be the cause?

A5: Absolutely. This is a classic symptom of reagent degradation. If your sample has undergone self-alkylation or hydrolysis, the concentration of the active monomer is lower than expected, leading directly to lower yields.[4] Always qualify an older batch of the reagent via an analytical method like ¹H NMR or LC-MS before use.

Q6: I'm seeing unexpected peaks in my LC-MS/NMR analysis of my crude reaction mixture. What could they be?

A6: These peaks could be impurities from the starting material. The most common degradation products to look for are:

• 4-(Hydroxymethyl)pyrrolidin-2-one: The hydrolysis product. This will have a different retention time in HPLC and distinct NMR signals (e.g., disappearance of the -CH₂Br signal and appearance of a -CH₂OH signal).

• Dimers/Oligomers: These will appear as higher molecular weight species in an LC-MS analysis. In NMR, they can lead to broadened peaks or a complex set of new signals in the baseline.

Recommended Protocols

To ensure the integrity of your experiments, adhere to the following protocols for storage and quality control.

Protocol 1: Recommended Long-Term Storage Procedure

• Aliquot on Arrival: Upon receiving a new bottle of 4-(Bromomethyl)pyrrolidin-2-one, and before opening it for the first time, allow it to equilibrate to room temperature in a desiccator.

• Work in an Inert Atmosphere: If possible, perform the following steps inside a glovebox or glove bag with a dry, inert atmosphere.

• Prepare Vials: Have several smaller, amber glass vials with PTFE-lined caps ready. Ensure they are clean and have been dried in an oven and cooled in a desiccator.

• Dispense Aliquots: Quickly dispense the compound into the smaller vials in quantities suitable for single experiments. This minimizes the number of freeze-thaw cycles and moisture exposure for the bulk material.

• Purge and Seal: Backfill each vial with dry argon or nitrogen, then seal the cap tightly. For extra protection, wrap the cap with Parafilm.

• Store Properly: Place the sealed aliquots in a labeled secondary container and store them in a freezer at -20°C.[4]

Visualizing the Workflow: Storage & Handling

Caption: Recommended workflow for storage and handling of the reagent.

Protocol 2: Routine Quality Control (QC) by ¹H NMR

Objective: To quickly assess the purity of 4-(Bromomethyl)pyrrolidin-2-one and detect the presence of the primary hydrolysis byproduct.

• Sample Preparation: Accurately weigh approximately 5-10 mg of the compound and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Identify Key Peaks: Locate the characteristic signals for 4-(Bromomethyl)pyrrolidin-2-one. Pay close attention to the singlet or doublet corresponding to the bromomethyl protons (-CH₂Br).

  • Look for Impurities: Search for a new signal corresponding to the hydroxymethyl protons (-CH₂OH) of the hydrolysis byproduct. This signal will typically appear at a different chemical shift.

  • Check for Broadening: Note any significant broadening of baseline signals, which could indicate the presence of polymeric material.

  • Integration: If impurity peaks are present, integrate them against a known proton signal from the parent compound to estimate the percentage of impurity. A purity level below 95% may warrant purification or discarding the aliquot.

Data Summary Table

Parameter	Recommended Condition	Rationale
Storage Temperature	-20°C	Minimizes rates of all degradation reactions.[4]
Atmosphere	Inert Gas (Argon or Nitrogen)	Excludes moisture to prevent hydrolysis and protects from oxidation.[4][6]
Container	Tightly Sealed, Amber Glass Vial	Prevents moisture/air ingress and protects from light.[4]
Handling	Aliquot into single-use vials	Reduces moisture exposure from repeated openings and freeze-thaw cycles.
QC Frequency	Before first use of a new batch and for any batch stored >6 months	Ensures purity and prevents use of degraded material in critical experiments.

By implementing these storage, handling, and quality control strategies, researchers can ensure the long-term stability of 4-(Bromomethyl)pyrrolidin-2-one, leading to more reliable, reproducible, and successful scientific outcomes.

References

• Sigma-Aldrich. (2025, November 6). Safety Data Sheet: 4-(Bromomethyl)-2-pyrrolidinone.
• BLD Pharm. (n.d.). 945671-51-2|4-(Bromomethyl)pyrrolidin-2-one.
• BenchChem. (2025). Technical Support Center: Managing Hydrolysis of 2-Pyrrolidinone in Aqueous Solutions.
• ChemicalBook. (2024, March 11). 2-Pyrrolidinone: Synthesis method and chemical reaction.
• BenchChem. (2025). 4-(Bromomethyl)benzil stability issues and proper storage conditions.
• Mill, T. (2015, April 14). Are alkyl bromides susceptible to hydrolysis? ResearchGate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Pyrrolidinone: Synthesis method and chemical reaction_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 945671-51-2|4-(Bromomethyl)pyrrolidin-2-one|BLD Pharm [bldpharm.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Troubleshooting 4-(Bromomethyl)pyrrolidin-2-one Alkylation

Introduction & Mechanistic Overview

Welcome to the Technical Support Center. 4-(Bromomethyl)pyrrolidin-2-one is a highly versatile but notoriously challenging bifunctional building block used in drug development. Because it contains both a nucleophilic/ambident lactam nitrogen and a highly electrophilic primary alkyl bromide, it is prone to a cascade of unwanted side reactions under standard basic conditions.

This guide provides field-proven troubleshooting strategies to help researchers suppress O-alkylation, prevent self-condensation, and avoid base-induced elimination during synthesis.

Troubleshooting Guide & FAQs

Q1: My reaction yields a complex mixture of high-molecular-weight products instead of the desired alkylated monomer. What is happening? A: You are observing self-condensation (oligomerization/polymerization). Causality: The pKa of the lactam N-H is approximately 24.5. When deprotonated by a strong base, the resulting anion becomes highly nucleophilic. Because your substrate also contains a primary alkyl bromide (an excellent electrophile), the anion of one molecule will rapidly displace the bromide of an adjacent molecule via an intermolecular SN​2 mechanism. This reaction cascades, forming polymeric chains[1]. Solution: You must mask one of the reactive sites. If you intend to use the bromomethyl group as an electrophile to alkylate another molecule, you must first protect the lactam nitrogen (e.g., with a Boc or Cbz group) using mild, non-nucleophilic conditions.

Q2: During N-alkylation, I isolate a byproduct with similar polarity to my product, but its ¹³C NMR shows a significantly downfield methylene carbon. How do I minimize this? A: This is the O-alkylated isomer (a 2-alkoxy-1-pyrroline derivative). Causality: The deprotonated pyrrolidinone acts as an ambident nucleophile due to resonance stabilization, meaning alkylation can occur at either the nitrogen or the oxygen atom[1]. According to Hard-Soft Acid-Base (HSAB) theory, the oxygen is a "hard" nucleophile and the nitrogen is a "soft" nucleophile[2]. Solution: To favor N-alkylation, use a "soft" electrophile (e.g., alkyl iodides) and a strong, non-coordinating base like Sodium Hydride (NaH) in a polar aprotic solvent (DMF or THF). This ensures the sodium cation is well-solvated, leaving a naked, highly reactive nitrogen anion. Maintain lower reaction temperatures (0 °C to RT) to kinetically favor N-attack[1].

Q3: I am trying to substitute the bromide with an external nucleophile, but I keep getting a byproduct with new alkene peaks in the ¹H NMR (~5.0–6.0 ppm). A: The substrate is undergoing base-induced dehydrohalogenation (E2 elimination). Causality: The protons adjacent to the lactam nitrogen and the methine proton at C4 are slightly acidic. Strong, sterically hindered bases (like KOtBu or LDA) struggle to act as nucleophiles due to steric clash but excel at abstracting these protons, triggering an E2 elimination that expels the bromide leaving group to form an exocyclic alkene. Solution: Avoid bulky, hard bases. Switch to milder, non-nucleophilic bases (e.g., DIPEA or K2​CO3​ ) and lower the reaction temperature to favor substitution over elimination.

Q4: My overall yield is low, and I am seeing water-soluble impurities after aqueous workup. A: The lactam ring is undergoing hydrolysis. Causality: Lactams are cyclic amides. In the presence of hydroxide ions (from wet bases) or strong aqueous acids, the amide bond undergoes nucleophilic acyl substitution, opening the ring to form 4-aminobutanoic acid derivatives. Solution: Ensure strictly anhydrous conditions during the reaction. Quench the reaction carefully at 0 °C with saturated aqueous NH4​Cl rather than strong aqueous acids or bases.

Quantitative Data: Reaction Condition Matrix

The following table summarizes how the choice of reagents dictates the primary reaction pathway and product distribution.

Reagent Combination	Primary Reaction Pathway	Mechanistic Rationale
NaH / DMF / Alkyl Iodide (0 °C)	N-Alkylation (Desired)	Solvated Na⁺ leaves a "naked" lactam anion; the soft electrophile favors the softer nitrogen nucleophile[1].
K₂CO₃ / Acetone / Alkyl Tosylate	O-Alkylation (Byproduct)	Harder electrophiles and weaker bases shift the reaction equilibrium toward the harder oxygen nucleophile[2].
NaH / THF (High Concentration)	Self-Condensation (Byproduct)	Intermolecular SN​2 attack of the deprotonated lactam onto the highly electrophilic 4-bromomethyl group of adjacent molecules.
KOtBu / THF (65 °C)	E2 Elimination (Byproduct)	Bulky, hard base favors proton abstraction over nucleophilic attack, yielding an exocyclic alkene.

Mechanistic Pathways Visualization

The diagram below maps the competing reaction pathways of 4-(bromomethyl)pyrrolidin-2-one when exposed to basic conditions.

Fig 1. Competing reaction pathways of 4-(bromomethyl)pyrrolidin-2-one under basic conditions.

Standard Operating Procedures (SOPs)

Protocol: Chemoselective N-Boc Protection of 4-(Bromomethyl)pyrrolidin-2-one

Objective: Mask the nucleophilic lactam nitrogen to prevent self-condensation, enabling downstream functionalization of the bromomethyl group.

Causality & Design: Using a weak base (Triethylamine) with a nucleophilic catalyst (DMAP) avoids the formation of the highly reactive lactam anion. If a strong base like NaH were used, the immediate formation of the sodium lactamate would outcompete the reaction with Boc anhydride, leading to rapid intermolecular displacement of the bromide (polymerization).

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge with dry Argon for 15 minutes to ensure an anhydrous environment.

• Dissolution: Dissolve 4-(bromomethyl)pyrrolidin-2-one (10.0 mmol, 1.0 equiv) in 50 mL of anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Catalyst & Base Addition: Add 4-Dimethylaminopyridine (DMAP, 1.0 mmol, 0.1 equiv) and Triethylamine (TEA, 12.0 mmol, 1.2 equiv). Cool the reaction mixture to 0 °C using an ice-water bath.

• Electrophile Addition: Dissolve Di-tert-butyl dicarbonate (Boc₂O, 12.0 mmol, 1.2 equiv) in 10 mL of anhydrous DCM. Add this solution dropwise over 15 minutes to prevent localized heating and thermal degradation.

• Reaction Monitoring (Self-Validating Step): Remove the ice bath and allow the mixture to stir at room temperature for 4–6 hours. Validate completion via TLC (Hexanes:EtOAc 1:1, KMnO₄ stain). The protected product will appear as a higher Rf​ spot. Additionally, confirm protection via IR spectroscopy by observing the complete disappearance of the broad N-H stretch at ~3200 cm⁻¹.

• Quench & Work-up: Quench the reaction by adding 30 mL of saturated aqueous NH4​Cl . Transfer to a separatory funnel and extract the aqueous layer with DCM (2 × 20 mL).

• Purification: Wash the combined organic layers with brine (30 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography to remove any trace DMAP.

References

• MDPI. "One-Pot Synthesis of N-Alkylated 2-Pyridone Derivatives." MDPI. URL: [Link]

• Ataman Kimya. "2-PYRROLIDONE - Chemical Properties and Uses." Ataman Chemicals. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. One-Pot Synthesis of N-Alkylated 2-Pyridone Derivatives under Microwave Irradiation [mdpi.com]

Reference Data & Comparative Studies

Analytical Comparison Guide: Mass Spectrometry Fragmentation Profiling of 4-(Bromomethyl)pyrrolidin-2-one

As a Senior Application Scientist, selecting the appropriate mass spectrometry (MS) ionization and fragmentation technique is critical for the structural elucidation of halogenated lactams. 4-(Bromomethyl)pyrrolidin-2-one ( ) is a highly versatile synthetic intermediate, frequently utilized in the development of racetam-class neurotherapeutics and targeted covalent inhibitors.

This guide provides an objective, data-driven comparison of the two primary analytical workflows used to characterize this compound: Gas Chromatography-Electron Impact Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS) . By understanding the causality behind its fragmentation pathways, researchers can confidently identify this compound and its related impurities in complex matrices.

The Diagnostic Power of the Bromine Isotope Signature

Regardless of the ionization method, the defining feature of 4-(Bromomethyl)pyrrolidin-2-one is the presence of a single bromine atom. Bromine exists in nature as two stable isotopes, and , in a nearly 1:1 ratio (50.69% and 49.31%, respectively).

In mass spectrometry, this manifests as a distinct isotopic doublet separated by 2 Daltons ( and ) with approximately equal intensities [1]. Any fragment ion that retains the bromine atom will exhibit this signature doublet. Conversely, the disappearance of this doublet in lower-mass fragments definitively proves the cleavage of the carbon-bromine bond.

Comparative Performance: EI-MS vs. ESI-MS/MS

The choice between EI and ESI fundamentally alters the observed fragmentation pattern due to the nature of the precursor ion generated. EI is a "hard" ionization technique that produces odd-electron radical cations ( ), whereas ESI is a "soft" technique that yields even-electron protonated species ( ).

Table 1: Quantitative Comparison of MS Fragmentation Parameters

Parameter	GC-EI-MS (70 eV)	LC-ESI-MS/MS (CID)
Ionization Mechanism	Hard ionization (Electron bombardment)	Soft ionization (Protonation via electrospray)
Precursor Ion	at m/z 177 / 179 (~1:1 ratio)	at m/z 178 / 180 (~1:1 ratio)
Primary Cleavage Event	Homolytic loss of Bromine radical ( )	Heterolytic neutral loss of Hydrogen Bromide ( )
Primary Mass Shift	-79 Da / -81 Da	-80 Da / -82 Da
Base Peak (Fragment)	m/z 98 ( )	m/z 98 ( )
Secondary Neutral Losses	Carbon Monoxide (-28 Da)	Water (-18 Da), Carbon Monoxide (-28 Da)

Mechanistic Fragmentation Pathways

Electron Impact (EI-MS) Pathway

Under 70 eV electron bombardment, an electron is ejected from the molecule, typically from the lactam nitrogen or oxygen lone pairs. However, the fragmentation is driven by the weakest bond in the molecule: the bond (bond dissociation energy ~280 kJ/mol).

The odd-electron molecular ion ( ) undergoes rapid homolytic -cleavage to expel a bromine radical ( ). This satisfies the fundamental MS rule where odd-electron ions preferentially lose radicals to form highly stable even-electron cations [3]. This yields the base peak at m/z 98. Subsequently, the pyrrolidinone ring undergoes characteristic lactam fragmentation, primarily the extrusion of carbon monoxide ( , -28 Da) to yield the m/z 70 fragment.

Figure 1: EI-MS fragmentation pathway of 4-(Bromomethyl)pyrrolidin-2-one.

Electrospray Ionization (ESI-MS/MS) Pathway

In positive ESI, protonation occurs at the most basic site—the lactam carbonyl oxygen [2]. This forms the even-electron precursor at m/z 178 / 180.

During Collision-Induced Dissociation (CID), even-electron ions preferentially fragment by losing stable neutral molecules. Instead of losing a bromine radical, the protonated molecule undergoes an intramolecular elimination to expel neutral hydrogen bromide ( , 80/82 Da), converging on the same m/z 98 intermediate cation seen in EI. Further CID energy drives the loss of water ( , -18 Da) from the protonated lactam oxygen, or ring-opening to lose (-28 Da).

Figure 2: ESI-MS/MS fragmentation pathway of protonated 4-(Bromomethyl)pyrrolidin-2-one.

Self-Validating Experimental Protocols

To ensure reproducibility and analytical integrity, the following step-by-step methodologies are designed with built-in validation checks.

Protocol A: GC-EI-MS Structural Profiling

Use this protocol for volatile impurity profiling and library matching.

• System Tuning: Tune the MS using Perfluorotributylamine (PFTBA) to ensure accurate mass calibration across the m/z 50-300 range. Ensure the m/z 69 and 219 peaks meet standard abundance criteria.

• Sample Preparation: Dissolve 1.0 mg of 4-(Bromomethyl)pyrrolidin-2-one in 1.0 mL of MS-grade Dichloromethane (DCM).

• Injection Parameters: Inject 1 µL in splitless mode. Maintain the inlet temperature at 250°C to ensure rapid volatilization without thermal degradation of the labile C-Br bond.

• Chromatographic Separation: Utilize a 5% phenyl-methylpolysiloxane capillary column (e.g., DB-5MS, 30m x 0.25mm x 0.25µm).

  • Oven Program: 80°C hold for 1 min, ramp at 15°C/min to 280°C, hold for 5 min.

• Ionization & Acquisition: Set the EI source to 70 eV and 230°C. Acquire full-scan data from m/z 40 to 300.

  • Validation Check: Confirm the presence of the 177/179 doublet at the chromatographic apex. If missing, thermal degradation in the inlet has occurred.

Protocol B: LC-ESI-MS/MS Targeted Analysis

Use this protocol for trace quantification in biological matrices or reaction mixtures.

• Sample Preparation: Dilute the sample to a final concentration of 1 µg/mL in a diluent of 50:50 Acetonitrile:Water containing 0.1% Formic Acid to promote protonation.

• Chromatographic Separation: Inject 5 µL onto a sub-2µm C18 reversed-phase column (e.g., 50 x 2.1 mm). Run a linear gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes at 0.4 mL/min.

• Source Optimization: Operate in Positive ESI (+ESI) mode. Set capillary voltage to 3.5 kV and desolvation temperature to 350°C.

• Tandem MS (CID) Setup: Isolate the precursor ions m/z 178 and 180 in Q1 (isolation width 1.0 Da).

• Collision Energy Ramping: Apply a stepped Normalized Collision Energy (NCE) of 15, 25, and 35 eV in the collision cell (Q2) using Argon gas.

  • Validation Check: Lower collision energies (15 eV) should predominantly show the m/z 98 ion (HBr loss). Higher energies (35 eV) are required to drive the secondary losses to m/z 80 and 70.

References

• National Institutes of Health (PMC). "ELECTROSPRAY IONIZATION (ESI) FRAGMENTATIONS AND DIMETHYLDIOXIRANE REACTIVITIES OF THREE DIVERSE LACTAMS HAVING FULL, HALF, AND ZERO RESONANCE ENERGIES". Available at:[Link]

• AIP Publishing. "Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. I. Diagnostic Ions for Acyclic Compounds with up to One Functional Group". Available at: [Link]

FT-IR spectroscopy validation for 4-(Bromomethyl)pyrrolidin-2-one synthesis

FT-IR Spectroscopy Validation for 4-(Bromomethyl)pyrrolidin-2-one Synthesis: A Comparative Guide to ATR vs. KBr Transmission

As pharmaceutical pipelines increasingly rely on functionalized pyrrolidones for the development of nootropics, anticonvulsants, and target-specific inhibitors, the rigorous analytical validation of synthetic intermediates is paramount. 4-(Bromomethyl)pyrrolidin-2-one is a critical intermediate, typically synthesized via the bromination of a hydroxymethyl precursor or through targeted lactamization[1].

Fourier-Transform Infrared (FT-IR) spectroscopy serves as the frontline analytical technique to confirm both the integrity of the γ -lactam ring and the successful incorporation of the bromomethyl moiety. However, the choice of FT-IR sampling technique—specifically modern Attenuated Total Reflectance (ATR) versus traditional Potassium Bromide (KBr) pellet transmission—drastically alters the spectral output, sensitivity, and validation workflow.

This guide provides an objective, causality-driven comparison of these methodologies to ensure scientific integrity in your synthetic validation.

Mechanistic Context: Target Vibrational Modes

To validate the synthesis of 4-(Bromomethyl)pyrrolidin-2-one, we must monitor three critical functional groups. Understanding the physical chemistry of these bonds in the solid state is essential for accurate spectral interpretation:

• The Lactam Carbonyl (C=O): In solid-state pyrrolidones, the C=O and N-H groups participate in extensive intermolecular hydrogen bonding, forming dimers and polymeric chains[2]. This hydrogen bonding weakens the C=O double bond character, shifting the typical carbonyl stretch from ~1720 cm⁻¹ down to a broad, intense band at 1680–1700 cm⁻¹ .

• The Amine (N-H): Similarly, hydrogen bonding causes the N-H stretching vibration to broaden significantly, appearing as a complex multiplet between 3200–3400 cm⁻¹ [2].

• The Alkyl Halide (C-Br): The successful conversion of the hydroxymethyl group to a bromomethyl group is validated by the disappearance of the broad O-H stretch and the emergence of a sharp C-Br stretching mode in the fingerprint region, typically between 500–650 cm⁻¹ .

Comparative Analysis: ATR-FTIR vs. KBr Pellet Transmission

The physical mechanisms governing ATR and transmission spectroscopy dictate their respective strengths and anomalies in pharmaceutical validation.

Attenuated Total Reflectance (ATR-FTIR)

ATR relies on an evanescent wave penetrating the sample when an infrared beam undergoes total internal reflection within a high-refractive-index crystal (e.g., Diamond or ZnSe)[3].

• Causality of Peak Shifts: Because the depth of penetration ( dp​ ) is directly proportional to the wavelength, peaks at lower wavenumbers (longer wavelengths) appear artificially stronger than those at higher wavenumbers[4]. Consequently, the critical C-Br stretch (~600 cm⁻¹) will appear highly pronounced in raw ATR spectra.

• Anomalous Dispersion: Near strong absorption bands (like the lactam C=O), the refractive index of the sample changes drastically. This can cause the C=O peak maximum to shift slightly to lower wavenumbers compared to transmission data[4].

KBr Pellet (Transmission)

The KBr method involves diluting the solid sample in an IR-inactive, IR-transparent KBr matrix and pressing it into a fused disk[3].

• Causality of High Sensitivity: Because the IR beam passes through a longer effective pathlength of the sample compared to the shallow penetration of an ATR crystal, KBr pellets offer superior sensitivity for detecting trace unreacted precursors (e.g., residual hydroxymethyl compounds)[5].

• The Hygroscopic Risk: KBr is highly hygroscopic. If not rigorously dried, absorbed atmospheric moisture will produce a broad O-H stretch at ~3400 cm⁻¹ and an H-O-H bending mode at ~1640 cm⁻¹, which directly overlap with and obscure the critical N-H and C=O bands of the pyrrolidone ring[3].

Quantitative Data Presentation

Table 1: Expected FT-IR Spectral Assignments for 4-(Bromomethyl)pyrrolidin-2-one

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity / Shape	Diagnostic Significance
N-H Stretch	3200 – 3400	Strong, Broad	Confirms intact γ -lactam ring; indicates H-bonding.
Aliphatic C-H	2850 – 2950	Medium, Sharp	Confirms pyrrolidine backbone and methyl bridge.
C=O Stretch	1680 – 1700	Very Strong, Sharp	Confirms lactam carbonyl; shifted due to H-bonding.
C-Br Stretch	500 – 650	Strong, Sharp	Primary validation: Confirms successful bromination.

Table 2: Performance Comparison for Pyrrolidone Validation

Parameter	ATR-FTIR (Diamond Crystal)	KBr Pellet (Transmission)
Sample Preparation	None (Direct contact)	High (Milling, vacuum pressing)
Trace Impurity Detection	Moderate (Shallow penetration)	High (Longer pathlength)[5]
Spectral Artifacts	Peak intensity skew at low cm⁻¹	Moisture interference (O-H bands)
Polymorphism Risk	Low (Non-destructive)	High (Grinding/pressure induced)
Library Matching	Requires software ATR-correction	Excellent (Matches compendial libraries)

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols incorporate internal validation checks to prevent false positives during the analysis of 4-(Bromomethyl)pyrrolidin-2-one.

Protocol A: ATR-FTIR Workflow (High-Throughput QC)

• Crystal Validation (Internal Check): Clean the diamond ATR crystal with isopropanol. Run a background scan (32 scans, 4 cm⁻¹ resolution). Validation: The baseline must be flat with >95% transmittance; any peaks indicate residual contamination.

• Sample Application: Place ~2-5 mg of crystalline 4-(Bromomethyl)pyrrolidin-2-one directly onto the crystal.

• Pressure Application: Lower the pressure anvil. Causality: Intimate contact between the crystal and the sample is required for the evanescent wave to penetrate. Use a slip-clutch anvil to apply reproducible torque, preventing crystal damage while ensuring maximum signal intensity.

• Acquisition & Processing: Acquire the spectrum. Apply an "ATR Correction" algorithm in the spectrometer software to adjust the exaggerated low-wavenumber intensities (C-Br region) for accurate comparison against transmission-based reference libraries.

Protocol B: KBr Pellet Workflow (Compendial & Trace Analysis)

• Matrix Preparation: Bake spectroscopic-grade KBr at 105°C for 24 hours to eliminate water. Store in a desiccator.

• Blank Validation (Internal Check): Press a pellet of pure KBr (100 mg) at 10 tons of pressure for 2 minutes under vacuum. Run a scan. Validation: If an O-H band is visible at 3400 cm⁻¹, the KBr is compromised and must be re-dried. Do not proceed, as this will mask the pyrrolidone N-H stretch.

• Sample Milling: Weigh 1-2 mg of the synthesized compound and 100 mg of dried KBr. Grind gently in an agate mortar. Causality: Over-grinding can induce localized heating and polymorphic transitions in the lactam crystal structure.

• Pressing & Acquisition: Transfer the powder to a 13 mm die. Apply vacuum for 1 minute to remove trapped air (preventing opaque, light-scattering pellets), then press at 10 tons for 2 minutes. Acquire the transmission spectrum.

Workflow Visualization

The following diagram illustrates the parallel decision-making and validation logic for analyzing the synthesized intermediate.

Figure 1: Parallel FT-IR validation workflows for 4-(Bromomethyl)pyrrolidin-2-one synthesis.

References

• Kintek Press. "What Are The Advantages Of Using Kbr Pellets For Ftir Analysis Compared To Atr?" Kintek Solution. Available at: [Link]

• ResearchGate. "Synthesis of Some New Derivatives of Pyrrolidine-2-one and Studying Their Antibacterial Potentials." ResearchGate. Available at:[Link]

• PubMed. "Hydrogen bonding characteristics of 2-pyrrolidinone: a joint experimental and theoretical study." National Institutes of Health. Available at:[Link]

• Shimadzu. "Identification Test of the Ibuprofen Active Ingredient Compliant with European Pharmacopoeia and United States Pharm." Shimadzu Application Notes. Available at:[Link]

• AZoM. "Attenuated Total Reflection (ATR) Mode - Advantages for FT-IR Spectroscopy." AZo Materials. Available at: [Link]

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• 5. kinteksolution.com [kinteksolution.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-(Bromomethyl)pyrrolidin-2-one

Navigating the lifecycle of specialized chemical reagents extends beyond their application in research and development; it culminates in their safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 4-(Bromomethyl)pyrrolidin-2-one, a halogenated organic compound. As an alkylating agent, this compound and its associated waste demand meticulous handling to ensure the safety of laboratory personnel and the protection of our environment. This document is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage this process with confidence and integrity.

Hazard Profile and Core Safety Principles

Understanding the intrinsic hazards of 4-(Bromomethyl)pyrrolidin-2-one is fundamental to appreciating the necessity of stringent disposal protocols. While a specific, publicly available Safety Data Sheet (SDS) for this exact CAS number (945671-51-2) is not readily found, its structure as a brominated alkylating agent allows for a reliable hazard assessment based on analogous compounds and established chemical principles. The primary risks are associated with its reactivity and potential toxicity.

Similar compounds exhibit characteristics that necessitate handling it as hazardous waste.[1] The core principle is waste minimization : order only the required quantities and, when possible, substitute with less hazardous alternatives.[2] All disposal procedures must be conducted under the assumption that the material is hazardous, adhering to the guidelines set by regulatory bodies such as the U.S. Environmental Protection Agency (EPA).[3]

Hazard Category	Description & Rationale	Primary Safety Precaution
Acute Toxicity	Based on structurally similar compounds, it is presumed to be harmful if swallowed, inhaled, or in contact with skin.[1] The bromomethyl group is a known reactive moiety.	Always handle within a certified chemical fume hood. Use appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.[4]
Skin & Eye Damage	Expected to be a significant skin and eye irritant, potentially causing serious damage.[1] Alkylating agents can react with biological macromolecules in tissues.	Avoid all direct contact. In case of exposure, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[5][6]
Reactivity	Incompatible with strong oxidizing agents, strong acids, and strong bases.[7][8] Mixing with incompatible materials can lead to vigorous, exothermic reactions or the release of toxic fumes.	Segregate waste streams rigorously. Never mix halogenated organic waste with other chemical waste categories unless explicitly permitted by your institution's EHS office.[9][10]

Pre-Disposal Operations: Immediate Safety and Handling

Before initiating any disposal-related activities, a safe working environment must be established. These steps are non-negotiable and form the foundation of a self-validating safety system.

A. Personal Protective Equipment (PPE) Mandates Proper PPE is the first line of defense against chemical exposure.

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[4]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves for any signs of degradation or perforation before use.[4]

• Body Protection: A flame-resistant lab coat must be worn and fully fastened.

• Respiratory Protection: All handling of 4-(Bromomethyl)pyrrolidin-2-one, including transfer to a waste container, must be performed within a certified chemical fume hood to prevent inhalation of vapors.[7]

B. Engineering Controls The primary engineering control is a properly functioning chemical fume hood. Ensure the sash is lowered to the appropriate height during all manipulations. An emergency safety shower and eyewash station must be readily accessible and unobstructed.[7]

Step-by-Step Disposal Protocols

The disposal pathway for 4-(Bromomethyl)pyrrolidin-2-one depends on its form: residual contamination on labware or bulk/unused material. Under no circumstances should this chemical or its rinsate be disposed of down the sink. [10]

Protocol 3.1: Decontamination and Disposal of Empty Containers

Empty containers that held 4-(Bromomethyl)pyrrolidin-2-one are still considered hazardous waste until properly decontaminated. The EPA outlines a "triple-rinse" procedure for this purpose.

• Initial Rinse: In a chemical fume hood, rinse the empty container with a small amount of a suitable organic solvent (e.g., acetone, ethanol, or methanol).

• Collect Rinsate: Pour the solvent rinsate into a designated "Halogenated Organic Waste" container.

• Repeat: Perform this rinse-and-collect procedure two more times for a total of three rinses.[11]

• Container Defacing: Once the container is dry, completely remove or deface the original label to prevent misidentification.[9]

• Final Disposal: The triple-rinsed container can now typically be disposed of as non-hazardous glass or plastic waste, according to institutional policy.[11]

Protocol 3.2: Disposal of Bulk or Unused 4-(Bromomethyl)pyrrolidin-2-one

Bulk quantities of this chemical must be disposed of as hazardous waste through your institution's Environmental Health & Safety (EHS) department or a licensed contractor.

• Container Selection: Obtain a designated hazardous waste container from your EHS office. This container must be made of a compatible material (e.g., amber glass for liquids) and have a tightly fitting cap. Do not use containers that are overfilled; allow for sufficient headspace for expansion.

• Waste Transfer: In a chemical fume hood, carefully transfer the 4-(Bromomethyl)pyrrolidin-2-one into the waste container. Use a funnel to prevent spills.

• Labeling: The waste container must be accurately and clearly labeled. The label should include:

  • The words "Hazardous Waste".

  • The full chemical name: "4-(Bromomethyl)pyrrolidin-2-one".

  • The associated hazards (e.g., "Toxic," "Irritant").[9]

  • The date accumulation started.

• Storage: Keep the waste container tightly sealed when not in use. Store it in a designated and secured Satellite Accumulation Area (SAA) within your laboratory.[2] This area must be away from incompatible chemicals.

• Arrange for Pickup: Once the container is full or you have reached your institution's time limit for accumulation, contact your EHS office to schedule a waste pickup.[2]

Waste Segregation and Storage

Proper segregation is critical to prevent dangerous reactions in waste containers.[10] 4-(Bromomethyl)pyrrolidin-2-one waste belongs to the Halogenated Organic Waste stream.

Waste Stream	Compatible with 4-(Bromomethyl)pyrrolidin-2-one?	Rationale for Segregation
Non-Halogenated Organics	NO	Prevents contamination of non-halogenated solvent streams, which may be recycled or incinerated under different conditions.
Strong Acids	NO	Risk of reaction and potential decomposition, releasing hydrogen bromide gas.[9]
Strong Bases	NO	Risk of vigorous dehydrohalogenation or other substitution/elimination reactions.[7][9]
Aqueous Waste	NO	The compound is likely immiscible with water and should be kept in an organic waste stream.
Oxidizers	NO	Risk of a highly exothermic and potentially explosive reaction.[5][9]

Disposal Decision Workflow

The following diagram outlines the logical steps for determining the correct disposal path for 4-(Bromomethyl)pyrrolidin-2-one waste.

Caption: Figure 1: Disposal Decision Workflow for 4-(Bromomethyl)pyrrolidin-2-one.

Regulatory Compliance and Emergency Preparedness

All hazardous waste disposal is governed by strict regulations to ensure "cradle-to-grave" management. In the United States, this falls under the Resource Conservation and Recovery Act (RCRA), enforced by the EPA. Your institution's EHS department is your primary resource for navigating these specific state and federal requirements.[3]

In Case of a Spill:

• Evacuate: Immediately alert others in the area and evacuate if the spill is large or if you feel unwell.

• Ventilate: Ensure the area is well-ventilated, but do not attempt to clean a large spill without proper training and equipment.

• Contain: For a small, manageable spill within a fume hood, contain it with an inert absorbent material (e.g., vermiculite, dry sand).[12]

• Collect: Using non-sparking tools, carefully collect the absorbed material into a designated hazardous waste container.[4]

• Report: Report all spills to your laboratory supervisor and EHS office, regardless of size.

By adhering to these scientifically grounded and procedurally sound protocols, you contribute to a culture of safety and environmental stewardship. Trust in these validated systems is paramount for protecting yourself, your colleagues, and the broader community.

References

• Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury.
• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12).
• Laboratory Waste Disposal Safety Protocols. (2024, August 16).
• Chemical Waste Disposal Guidelines. Emory University Department of Chemistry.
• How to Properly Manage Hazardous Waste Under EPA Regul
• Laboratory Chemical Waste Management Guidelines. (2003, February 15). University of Pennsylvania EHRS.
• Laboratory chemical waste disposal guidelines. University of Otago.
• 4-(bromomethyl)-1-(propan-2-yl)
• Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA.
• SAFETY DATA SHEET. (2012, April 16). Thermo Fisher Scientific.
• SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
• SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
• SAFETY DATA SHEET. (2015, June 3). Spectrum Chemical.
• SAFETY DATA SHEET. (2025, February 5). Tokyo Chemical Industry.
• Safety D
• SAFETY DATA SHEET. (2025, January 29). Tokyo Chemical Industry.
• SAFETY DATA SHEET. (2011, June 14). Fisher Scientific.
• SAFETY DATA SHEET. (2025, August 14). Sigma-Aldrich.
• SAFETY D
• SAFETY DATA SHEET. (2009, November 12). Fisher Scientific.
• 4-(Bromomethyl)pyrrolidin-2-one Product Page. BLD Pharm.

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